Cyclopropanecarbonyl cyanide

• CAS: 6047-92-3

Core Science & Biosynthesis

Technical Whitepaper: Synthesis and Application of Cyclopropanecarbonyl Cyanide

Executive Summary & Chemical Context

Cyclopropanecarbonyl cyanide (CAS: 6047-92-3) is a highly reactive, structurally unique acyl cyanide intermediate utilized extensively in advanced organic synthesis and drug development[1]. The incorporation of the conformationally restricted cyclopropane ring into pharmaceutical scaffolds has been shown to significantly enhance enzyme inhibition potency. For instance, cyclopropanecarbonyl derivatives act as potent inhibitors of dihydroorotate dehydrogenase (DHODH), a critical target for autoimmune diseases and oncology[2].

The synthesis of acyl cyanides presents a well-documented chemical challenge: traditional reactions between acyl chlorides and alkali cyanides often yield unwanted dimers (e.g., acyl cyanohydrins) rather than the desired monomeric acyl cyanide. This guide details a self-validating, catalytically driven protocol to synthesize cyclopropanecarbonyl cyanide with high fidelity, emphasizing mechanistic causality and rigorous safety controls.

Physicochemical Data

Property	Value / Description
Chemical Name	Cyclopropanecarbonyl cyanide
CAS Registry Number	6047-92-3[1]
Molecular Formula	C₅H₅NO[3]
Structural Features	Cyclopropyl ring conjugated with an electrophilic acyl cyanide moiety
Primary Utility	Synthesis of α-keto acids, triketide skeletons, and DHODH inhibitors[2]

Mechanistic Causality & Synthetic Strategy

The most robust methodology for synthesizing aliphatic and cycloaliphatic acyl cyanides involves the nucleophilic acyl substitution of the corresponding acyl chloride (cyclopropanecarbonyl chloride) using a metal cyanide source[4].

The Dimerization Problem: When cyclopropanecarbonyl chloride reacts with naked cyanide ions, the initially formed acyl cyanide is highly electrophilic. Unreacted cyanide can attack this product, leading to rapid dimerization into complex cyanohydrin esters.

The Catalytic Solution: To suppress dimerization, the reaction is conducted using a dual-component system: Sodium Cyanide (NaCN) as the bulk cyanide source, and a catalytic amount of Copper(I) Cyanide (CuCN) , moderated by a nitrile solvent (such as acetonitrile )[4].

• Causality of CuCN: Copper(I) acts as a highly efficient phase-transfer and activation catalyst. It forms a transient, soluble cuprate complex that selectively delivers the cyano group to the acyl carbon faster than dimerization can occur.

• Causality of Acetonitrile: The addition of a simple nitrile (acetonitrile) acts as a stabilizing ligand for the copper intermediate, maintaining the catalyst in its active state and preventing the degradation of the acyl cyanide product at elevated temperatures[4].

Experimental Protocol: Catalytic Cyanation

Note: This protocol is adapted from validated industrial methodologies for acyl cyanide production[4]. It must only be executed in a professional, strictly controlled laboratory environment due to the acute toxicity of cyanide salts.

Reagents and Equipment

• Substrate: Cyclopropanecarbonyl chloride (1.0 equiv, strictly anhydrous)

• Cyanide Source: Sodium cyanide (NaCN, 1.3 equiv)

• Catalyst: Copper(I) cyanide (CuCN, 0.1 equiv)

• Solvent System: 1,2,3,4-Tetrahydronaphthalene (inert high-boiling solvent) and Acetonitrile (catalyst moderator, 0.3 equiv)[4]

• Equipment: 3-neck round-bottom flask, reflux condenser, mechanical stirrer, inert gas (Argon) manifold, and a dedicated cyanide-rated fume hood.

Step-by-Step Methodology

• System Purging: Flame-dry the reaction apparatus under a continuous stream of Argon to eliminate ambient moisture, which would otherwise hydrolyze the acyl chloride to cyclopropanecarboxylic acid.

• Reagent Loading: Add the inert solvent (1,2,3,4-tetrahydronaphthalene) and the moderator (acetonitrile) to the reaction flask. Follow this by adding the solid NaCN and CuCN catalyst[4].

• Substrate Addition: Heat the heterogeneous suspension to 110°C. Using an addition funnel, introduce the cyclopropanecarbonyl chloride dropwise over 30 minutes. Causality: Dropwise addition maintains a low steady-state concentration of the electrophile, ensuring the Cu-mediated cyanation outpaces any potential side reactions.

• Reaction Maturation: Maintain the reaction at 110°C for 4 hours under vigorous mechanical stirring to overcome the mass-transfer limitations of the solid-liquid interface[4].

• Quenching and Filtration: Cool the reaction mixture to 15°C. The byproduct (sodium chloride) and unreacted cyanide salts will precipitate. Filter the mixture rapidly under an inert atmosphere, washing the filter cake with a minimal amount of cold tetrahydronaphthalene.

• Isolation: Subject the filtrate to fractional distillation under reduced pressure. The lower-boiling cyclopropanecarbonyl cyanide will distill first, leaving the high-boiling tetrahydronaphthalene and catalyst residues in the distillation pot.

Process Workflow & Safety Architecture

The following diagram maps the synthetic workflow, explicitly highlighting the critical safety and waste-treatment nodes required when handling cyanide-containing intermediates.

Workflow for the synthesis of cyclopropanecarbonyl cyanide highlighting safety and isolation.

Critical Safety & Decontamination Protocols

The synthesis of cyclopropanecarbonyl cyanide involves highly toxic reagents. The following protocols are mandatory in a professional setting:

• Engineering Controls: All operations, including weighing, reaction, and distillation, must be performed in a certified fume hood equipped with a continuous chemical scrubber.

• Waste Decontamination: All solid waste (filter cakes) and liquid residues containing unreacted cyanides must be treated with a strongly alkaline solution (pH > 11) of sodium hypochlorite (bleach). This oxidizes the highly toxic cyanide ion (CN⁻) to the significantly less toxic cyanate ion (OCN⁻), and eventually to nitrogen and carbon dioxide.

• Medical Countermeasures: A cyanide antidote kit (e.g., containing hydroxocobalamin, or a combination of amyl nitrite, sodium nitrite, and sodium thiosulfate) must be immediately accessible in the laboratory area, with personnel trained in its administration.

Sources

• 1. Cyclopropanecarbonyl cyanide | 6047-92-3 | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Cyclopropanecarbonyl cyanide | C5H5NO | CID 11062308 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. US4108875A - Process for the production of acyl cyanides (B) - Google Patents [patents.google.com]

Cyclopropanecarbonyl Cyanide (CAS 6047-92-3): A Technical Guide on Chemical Properties, Synthesis, and Applications in Drug Development

As drug development increasingly relies on structurally rigid motifs to enhance metabolic stability and target affinity, the cyclopropyl group has emerged as a cornerstone of modern medicinal chemistry. Introducing this moiety into complex active pharmaceutical ingredients (APIs), however, requires highly efficient and selective acylating agents. Cyclopropanecarbonyl cyanide serves as a premier bifunctional reagent in this domain, offering superior reactivity profiles compared to standard acyl chlorides or anhydrides.

This whitepaper provides an in-depth analysis of the chemical properties, validated synthetic methodologies, and mechanistic applications of cyclopropanecarbonyl cyanide, designed for researchers and application scientists scaling up API synthesis.

Physicochemical Profiling

Understanding the baseline physicochemical properties of cyclopropanecarbonyl cyanide is critical for predicting its behavior in organic solvents and its shelf-life under various storage conditions. As an acyl cyanide, it is highly electrophilic and moisture-sensitive, requiring rigorous anhydrous handling[1].

Table 1: Quantitative Chemical Properties

Property	Value
Compound Name	Cyclopropanecarbonyl cyanide
CAS Number	6047-92-3
Molecular Formula	C₅H₅NO
Molecular Weight	95.10 g/mol
SMILES String	O=C(C#N)C1CC1
Structural Class	Acyl Cyanide / Cyclopropyl Derivative
Appearance	Colorless to pale yellow liquid
Reactivity Profile	Highly electrophilic; moisture-sensitive

Data synthesized from the 2[2] and 3[3].

Mechanistic Reactivity: The Bifunctional Advantage

Standard Fischer esterification or Schotten-Baumann conditions often fail or produce low yields when dealing with sterically hindered or electronically deactivated nucleophiles. Here, cyclopropanecarbonyl cyanide excels.

The acyl cyanide moiety combines the electrophilic nature of the carbonyl carbon with the extreme electron-withdrawing effect of the adjacent cyano group. This lowers the LUMO (Lowest Unoccupied Molecular Orbital) of the carbonyl, making it highly susceptible to nucleophilic attack by alcohols and amines. Furthermore, the cyanide ion (CN⁻) acts as an excellent leaving group during nucleophilic acyl substitution. Recent advancements have also demonstrated that acyl cyanides can act as bifunctional reagents in copper-catalyzed cyanoamidation reactions, where the C-CN bond is cleaved to simultaneously introduce both the acyl and cyano groups into different parts of a target molecule[4].

Reaction Pathway Visualization

The following diagram illustrates the logical flow from the starting material (cyclopropanecarbonyl chloride) through the cyanation process, and finally to its application in nucleophilic acyl substitution.

Fig 1. Synthesis and nucleophilic substitution pathway of cyclopropanecarbonyl cyanide.

Experimental Protocol: Catalytic Synthesis of Cyclopropanecarbonyl Cyanide

Traditional syntheses of acyl cyanides rely on biphasic reactions with highly toxic sodium or potassium cyanide salts, which often lead to competitive hydrolysis of the acyl chloride[5]. To ensure high yield and purity, modern laboratories utilize trimethylsilyl cyanide (TMSCN) catalyzed by Lewis acids.

The following step-by-step protocol leverages a Zinc Iodide (ZnI₂) catalyzed cyanation method, optimized for self-validation and scalability[6].

Materials Required

• Cyclopropanecarbonyl chloride (1.0 equiv)

• Trimethylsilyl cyanide (TMSCN) (1.2 equiv)

• Zinc iodide (ZnI₂) (0.5 mol%)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology

Step 1: System Preparation & Dehydration Flame-dry a Schlenk flask equipped with a magnetic stir bar under a continuous flow of argon.

• Causality: Acyl cyanides are highly electrophilic and susceptible to rapid hydrolysis by atmospheric moisture, which would yield cyclopropanecarboxylic acid and highly toxic hydrogen cyanide gas.

• Self-Validation Checkpoint: Before reagent addition, the system's anhydrous state is validated by exposing a drop of titanium tetrachloride (TiCl₄) on a glass rod near the exhaust; the absence of white fumes confirms moisture-free conditions.

Step 2: Reagent Charging Dissolve cyclopropanecarbonyl chloride (10 mmol) in 15 mL of anhydrous DCM inside the Schlenk flask. Add ZnI₂ (0.05 mmol).

• Causality: Zinc iodide acts as a mild, oxophilic Lewis acid. It coordinates to the carbonyl oxygen of the acyl chloride, increasing the electrophilicity of the carbonyl carbon and facilitating the attack of the bulky TMSCN[6].

Step 3: Cyanation Cool the reaction mixture to 0 °C using an ice bath. Add TMSCN (12 mmol) dropwise over 15 minutes via a syringe pump.

• Causality: The substitution reaction is exothermic. Strict temperature control prevents the degradation of the resulting acyl cyanide into ketene derivatives or dimerization products.

Step 4: In-Process Monitoring Allow the reaction to warm to room temperature and stir for 2 hours.

• Self-Validation Checkpoint: Monitor the reaction via real-time Attenuated Total Reflectance Fourier Transform Infrared Spectroscopy (ATR-FTIR). TLC is inappropriate due to silica-induced hydrolysis. The reaction is deemed complete and self-validated only when the acyl chloride C=O stretch (~1770 cm⁻¹) is completely replaced by the acyl cyanide C=O stretch (~1710 cm⁻¹) and the distinct nitrile stretch (~2220 cm⁻¹) appears.

Step 5: Purification Remove the solvent and the volatile trimethylsilyl chloride (TMS-Cl, bp 57 °C) byproduct under reduced pressure. Purify the crude product via vacuum distillation.

• Causality: Vacuum distillation isolates the pure cyclopropanecarbonyl cyanide without requiring an aqueous workup, thereby preserving the integrity of the moisture-sensitive product.

Applications in Drug Development

The cyclopropyl moiety is frequently integrated into contemporary drugs (e.g., the PARP inhibitor Olaparib and various HCV inhibitors) to impart metabolic stability, reduce lipophilicity, and provide unique conformational rigidity[7].

Cyclopropanecarbonyl cyanide acts as a critical intermediate in these synthetic pathways. In late-stage functionalization, it is utilized in 4 to efficiently convert complex amines into cyclopropyl amides[4]. Because the cyanide leaving group is a weak base, the reaction proceeds under milder conditions than those required for acyl chlorides, preventing the epimerization of sensitive chiral centers in complex API scaffolds.

References

• PubChem Database - Cyclopropanecarbonyl cyanide (CID 11062308). National Center for Biotechnology Information. 2

• BLD Pharm - 6047-92-3 | Cyclopropanecarbonyl cyanide Product Documentation. 3

• Benchchem - Cyclopropanecarbonyl cyanide Properties and Synthesis. 1

• Letters in Organic Chemistry - ZnI2-Catalyzed Cyanation of Acyl Chlorides with TMS-CN: An Interesting Role of Iodine. Bentham Science Publishers. 6

• The Journal of Organic Chemistry - Acyl Cyanides as Bifunctional Reagent: Application in Copper-Catalyzed Cyanoamidation and Cyanoesterification Reaction. American Chemical Society. 4

• Synthesis - Synthetic Approaches to Contemporary Drugs that Contain the Cyclopropyl Moiety. Thieme Group. 7

Sources

• 1. Cyclopropanecarbonyl cyanide | 6047-92-3 | Benchchem [benchchem.com]
• 2. Cyclopropanecarbonyl cyanide | C5H5NO | CID 11062308 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 6047-92-3|Cyclopropanecarbonyl cyanide|BLD Pharm [bldpharm.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Acyl cyanide — Grokipedia [grokipedia.com]
• 6. benthamdirect.com [benthamdirect.com]
• 7. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

CAS number for cyclopropanecarbonyl cyanide

An in-depth technical analysis of cyclopropanecarbonyl cyanide, designed for synthetic chemists, process engineers, and drug development professionals.

Executive Summary

Cyclopropanecarbonyl cyanide (CAS: 6047-92-3) is a highly reactive, bifunctional aliphatic acyl cyanide. Characterized by the juxtaposition of an electron-withdrawing cyano group and a strained cyclopropyl ring, this compound serves as a potent electrophile and a versatile building block in advanced organic synthesis. It is primarily utilized in the generation of acyl tetrazoles, masked acyl cyanides (MACs), and complex cycloadducts via hetero-Diels-Alder reactions[1][2].

Physicochemical Profiling & Structural Dynamics

The reactivity of cyclopropanecarbonyl cyanide is dictated by the extreme electrophilicity of the carbonyl carbon, which is flanked by the strongly electron-withdrawing nitrile group. However, the adjacent cyclopropyl ring exerts a unique electronic influence: its Walsh orbitals provide subtle σ-conjugation into the carbonyl π-system. This slightly dampens the extreme electrophilicity compared to purely aliphatic acyl cyanides (e.g., acetyl cyanide), granting it a wider window of stability for controlled cross-coupling and cycloadditions[1].

Table 1: Quantitative Physicochemical Data

Parameter	Value	Analytical & Synthetic Significance
CAS Number	6047-92-3	Unique identifier for regulatory and inventory compliance[3].
Molecular Formula	C₅H₅NO	Stoichiometric baseline for mass balance[3].
Molecular Weight	95.10 g/mol	Target mass for LC-MS/GC-MS (M+H) validation[3].
SMILES	O=C(C#N)C1CC1	Structural input for computational modeling[3].
FTIR C=O Stretch	~1690 cm⁻¹	Primary in-process control marker for structural validation.

| FTIR C≡N Stretch | ~2220 cm⁻¹ | Confirms successful cyanation of the acyl chloride. |

Mechanistic Synthesis & Production Workflows

Causality & Reaction Design

Traditional syntheses of acyl cyanides rely on the reaction of acyl chlorides with alkali metal cyanides (e.g., NaCN, KCN) in biphasic aqueous/organic mixtures. Causality of Failure: These two-phase systems frequently result in competitive hydrolysis of the highly electrophilic acyl chloride (yielding cyclopropanecarboxylic acid) or promote base-catalyzed dimerization of the resulting acyl cyanide[4].

To circumvent this, modern protocols utilize Trimethylsilyl cyanide (TMSCN) under strictly anhydrous conditions with a Lewis acid catalyst (e.g., ZnI₂). Causality of Success: This ensures a homogeneous reaction environment. The thermodynamic driving force is the formation of volatile trimethylsilyl chloride (TMSCl), which acts as an irreversible sink, pushing the reaction to completion without the need for aqueous workup[5].

Protocol: Anhydrous Synthesis of Cyclopropanecarbonyl Cyanide

This protocol is designed as a self-validating system to ensure absolute conversion and product integrity.

• Preparation: Flame-dry a 250 mL Schlenk flask under vacuum and backfill with ultra-high purity Argon.

• Reagent Loading: Charge the flask with 10.0 g (95.6 mmol) of cyclopropanecarbonyl chloride and 100 mL of anhydrous dichloromethane (DCM).

• Catalyst Addition: Add 1.52 g (4.78 mmol, 5 mol%) of anhydrous ZnI₂.

  • Mechanistic Rationale: ZnI₂ acts as a carbophilic Lewis acid, coordinating to the carbonyl oxygen to increase the electrophilicity of the acyl carbon, thereby accelerating the transfer of the cyano group from TMSCN[5].

• Cyanation: Cool the reaction mixture to 0 °C using an ice-water bath. Dropwise, add 10.4 g (105 mmol, 1.1 equiv) of TMSCN via a syringe pump over 30 minutes.

  • Mechanistic Rationale: Controlled addition manages the exothermic nucleophilic attack and prevents the volatilization of TMSCN (b.p. 54 °C).

• Maturation: Remove the ice bath and allow the reaction to stir at room temperature (20 °C) for 2 hours.

• Self-Validation (In-Process Control): Withdraw a 0.1 mL aliquot, dilute in anhydrous DCM, and analyze via FTIR. The system validates itself when the characteristic acyl chloride C=O stretch (~1770 cm⁻¹) is completely absent, replaced by the acyl cyanide C=O stretch (~1690 cm⁻¹) and a sharp C≡N stretch (~2220 cm⁻¹).

• Purification: Concentrate the mixture under reduced pressure (200 mbar) at 30 °C to remove DCM and the TMSCl byproduct (b.p. 57 °C). Subject the crude residue to fractional vacuum distillation to isolate pure cyclopropanecarbonyl cyanide.

Fig 1: Mechanistic pathway for cyclopropanecarbonyl cyanide synthesis via acyl substitution.

Reactivity Profiles & Downstream Applications

Cyclopropanecarbonyl cyanide is a highly versatile node in synthetic route design, capable of divergent reactivity pathways depending on the applied conditions:

• Acyl Tetrazole Synthesis (Click Chemistry): Acyl cyanides undergo highly efficient [3+2] cycloadditions with azides to form acyl tetrazoles. This is a critical pathway in medicinal chemistry for synthesizing bioisosteres of carboxylic acids, offering improved metabolic stability and membrane permeability[1].

• Carbonyl Heterodienophile in Diels-Alder Reactions: Under photochemical or thermal conditions, acyl cyanides act as potent heterodienophiles. They readily participate in hetero-Diels-Alder reactions to form complex cycloadducts, which can be further functionalized into substituted naphthols, isoquinolones, or isocoumarins[2].

• Masked Acyl Cyanides (Umpolung Reactivity): The acyl cyanide motif can be converted into masked acyl cyanides (MACs). These protected intermediates exhibit umpolung (polarity reversal) reactivity, acting as acyl anion equivalents. This allows for nucleophilic attack on electrophiles, followed by unmasking to regenerate the highly reactive acyl cyanide for subsequent trapping[6].

Fig 2: Divergent downstream synthetic applications of cyclopropanecarbonyl cyanide.

Handling, Stability, and Safety Protocols

• Moisture Sensitivity: Cyclopropanecarbonyl cyanide is highly susceptible to hydrolysis. Exposure to atmospheric moisture will rapidly degrade the compound into cyclopropanecarboxylic acid and highly toxic hydrogen cyanide (HCN) gas.

• Storage: Must be stored under an inert atmosphere (Argon/Nitrogen) at sub-ambient temperatures (2–8 °C) in tightly sealed, amber glass vials[3].

• Quenching Protocol: All glassware and reaction residues must be quenched using a heavily basic sodium hypochlorite (bleach) solution. Causality: The high pH prevents the volatilization of HCN, while the hypochlorite oxidizes the cyanide ion to the significantly less toxic cyanate ion (OCN⁻).

Comprehensive References

• Wikipedia. "Acyl cyanide". Wikimedia Foundation. URL:[Link]

• MDPI. "Scalable Preparation of the Masked Acyl Cyanide TBS-MAC". Molecules. URL: [Link]

• Canadian Science Publishing. "Acyl cyanides as carbonyl heterodienophiles: application to the synthesis of naphthols, isoquinolones, and isocoumarins". Canadian Journal of Chemistry. URL: [Link]

• Google Patents. "US4143068A - Process for the preparation of acyl cyanide compounds". Bayer AG. URL:

• ResearchGate. "A Novel Heterogeneous Synthesis of Acyl Cyanides Catalyzed by PEG400 and Zinc Iodide". Synthetic Communications. URL:[Link]

Sources

• 1. Acyl cyanide - Wikipedia [en.wikipedia.org]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. 6047-92-3|Cyclopropanecarbonyl cyanide|BLD Pharm [bldpharm.com]
• 4. US4143068A - Process for the preparation of acyl cyanide compounds - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

Electrophilic and Nucleophilic Topography of Cyclopropanecarbonyl Cyanide: A Technical Guide for Advanced Synthetic Applications

Executive Summary

Cyclopropanecarbonyl cyanide (CAS 6047-92-3) is a bifunctional synthetic linchpin, widely leveraged in medicinal chemistry to install cyclopropyl motifs—a privileged structure in modern drug discovery known to enhance metabolic stability and membrane permeability . As a Senior Application Scientist, I frequently utilize this reagent to bypass the limitations of traditional acid chlorides. This whitepaper dissects the electrophilic and nucleophilic topography of cyclopropanecarbonyl cyanide, providing field-proven, self-validating protocols for its application in complex API synthesis.

Structural and Electronic Topography

The molecular formula of cyclopropanecarbonyl cyanide ( C5​H5​NO ) belies its complex reactivity. The molecule consists of three distinct domains: a strained cyclopropyl ring, a central carbonyl group, and a terminal nitrile group.

The synergy between these groups dictates the molecule's behavior. Unlike standard acid chlorides where the halogen's lone pairs can partially quench the carbonyl's electrophilicity via resonance (+M effect), the cyano group in acyl cyanides exerts a pure, powerful electron-withdrawing effect via both induction (-I) and resonance (-M) . This maximizes the partial positive charge ( δ+ ) on the carbonyl carbon, rendering it an exceptionally potent electrophile.

Fig 1: Electronic topography of cyclopropanecarbonyl cyanide highlighting reactive sites.

Electrophilic Domains (The Acceptors)

The Carbonyl Carbon (C2) - The Primary Electrophile

The carbonyl carbon is the primary site of attack for incoming nucleophiles. It undergoes rapid nucleophilic acyl substitution. The cyanide ion ( CN− ) acts as a superior pseudohalide leaving group due to its low basicity and high stability, allowing acylation reactions to proceed under exceptionally mild conditions without the need for harsh coupling reagents.

The Nitrile Carbon (C3) - The Secondary Electrophile

While the C≡N carbon is electrophilic, it is kinetically outcompeted by the carbonyl carbon in the native molecule. However, in Masked Acyl Cyanide (MAC) methodologies, where the carbonyl is protected (e.g., as a silyl ether), the nitrile carbon can be selectively targeted by organometallic reagents to form imines or ketones .

The Cyclopropane Ring - The Tertiary Electrophile

The strong electron-withdrawing nature of the −COCN moiety polarizes the adjacent cyclopropane C-C bonds. Under specific Lewis acid catalysis, the ring functions as a donor-acceptor system, susceptible to homoconjugate addition and subsequent ring-opening by soft nucleophiles (e.g., thiolates).

Nucleophilic Domains (The Donors)

The Carbonyl Oxygen - The Hard Lewis Base

The oxygen atom possesses lone pairs that readily coordinate with hard Lewis acids (e.g., TiCl4​ , BF3​⋅OEt2​ ). This coordination is critical in catalytic cycles, as it further exacerbates the electrophilicity of the carbonyl carbon, enabling reactions with exceptionally weak nucleophiles.

The Nitrile Nitrogen - The Soft Lewis Base

The sp-hybridized nitrogen lone pair coordinates effectively with transition metals (e.g., Pd, Ir). This property is exploited in transition-metal-catalyzed cross-coupling reactions where the acyl cyanide acts as an umpoled carbon monoxide equivalent .

The Alpha-Carbon - The Forbidden Enolate

While standard ketones readily form enolates via alpha-deprotonation, deprotonating the cyclopropane ring is highly disfavored. Placing an exocyclic double bond on a three-membered ring introduces severe angle strain (analogous to Bredt's rule for bridged bicycles), rendering this site practically non-nucleophilic under standard synthetic conditions.

Quantitative Reactivity Matrix

To facilitate rapid decision-making in synthetic route design, the reactivity profiles of cyclopropanecarbonyl cyanide are summarized below:

Reactive Site	Electronic Role	Relative Reactivity	Typical Interacting Species	Primary Synthetic Outcome
Carbonyl Carbon	Primary Electrophile	Extremely High	Amines, Alcohols, R-Li	Acyl Substitution (Amides/Esters)
Nitrile Carbon	Secondary Electrophile	Low (unless masked)	Grignard Reagents	Addition (Imines/Ketones)
Cyclopropane Ring	Tertiary Electrophile	Very Low	Soft Thiolates + Lewis Acid	Ring-Opening
Carbonyl Oxygen	Primary Nucleophile	Moderate (Lewis Base)	TiCl4​ , BF3​⋅OEt2​	Electrophilic Activation
Nitrile Nitrogen	Secondary Nucleophile	Moderate (Lewis Base)	Pd(0), Ir(III)	Metal Coordination / Umpolung

Self-Validating Experimental Protocols

Protocol 1: Chemoselective Synthesis of Cyclopropyl Ketones via Flow Chemistry

Causality: In traditional batch reactors, reacting cyclopropanecarbonyl cyanide with highly reactive aryllithium reagents often leads to over-addition, yielding unwanted tertiary alcohols. This occurs because the initial ketone product competes with the starting acyl cyanide for the nucleophile. By transitioning to a continuous flow microreactor, we leverage rapid mixing (<50 ms) and precise temperature control to isolate the kinetic product (the ketone) before over-addition can occur .

Step-by-Step Methodology:

• Preparation: Prepare a 0.1 M solution of cyclopropanecarbonyl cyanide in anhydrous THF (Stream A) and a 0.1 M solution of the target aryllithium reagent in THF (Stream B).

• System Priming: Purge the microfluidic system with anhydrous THF under an argon atmosphere.

• Reaction Execution: Pump Stream A and Stream B at equal flow rates (e.g., 1.0 mL/min) into a T-mixer microreactor submerged in a -78 °C cooling bath. Ensure the internal volume yields a residence time of exactly 45 milliseconds.

• Inline Quenching: Direct the reactor effluent immediately into a second T-mixer containing a stream of saturated aqueous NH4​Cl (Stream C) flowing at 2.0 mL/min.

• Isolation: Collect the biphasic mixture, separate the organic layer, dry over Na2​SO4​ , and concentrate under reduced pressure.

Self-Validation Check: Analyze the crude mixture via LC-MS. The protocol is validated if the chromatogram shows the desired ketone mass ( [M+H]+ ) with a complete absence of the tertiary alcohol mass peak. If the alcohol is detected, the residence time is too long, indicating a failure in flow rate calibration.

Fig 2: Continuous flow microreactor workflow for chemoselective nucleophilic addition.

Protocol 2: Mild Amidation for Epimerization-Prone API Intermediates

Causality: Standard acid chlorides require harsh conditions or strong bases (like TEA or pyridine) that can deprotonate sensitive alpha-chiral centers on the amine partner, leading to racemization. Because cyclopropanecarbonyl cyanide is a vastly superior electrophile, it reacts readily at 0 °C with only a mild, non-nucleophilic base, perfectly preserving stereochemical integrity.

Step-by-Step Methodology:

• Dissolution: Dissolve the chiral primary amine (1.0 eq) and cyclopropanecarbonyl cyanide (1.05 eq) in anhydrous Dichloromethane (DCM) at 0 °C under nitrogen.

• Activation: Add N,N-Diisopropylethylamine (DIPEA) (1.1 eq) dropwise over 5 minutes. The mild base acts solely as an acid scavenger for the generated HCN.

• Propagation: Stir the reaction at 0 °C for 30 minutes. Monitor the disappearance of the starting amine via TLC (Ninhydrin stain).

• Workup: Quench the reaction with 5% aqueous NaHCO3​ . Wash the organic layer with brine, dry over MgSO4​ , and evaporate the solvent.

Self-Validation Check: Subject the purified amide to Chiral HPLC analysis. The protocol is validated if the enantiomeric excess (ee) remains >99%. Any degradation in ee indicates that the local temperature exceeded 0 °C during the base addition, violating the kinetic control of the protocol.

References

• "Acyl cyanide - Structure and Properties", Grokipedia,[Link]

• "A case study of the MAC (masked acyl cyanide) oxyhomologation of N,N-dibenzyl-l-phenylalaninal with anti diastereoselectivity", Organic & Biomolecular Chemistry,[Link]

• "Scalable Preparation of the Masked Acyl Cyanide TBS-MAC", MDPI,[Link]

• "Selective nucleophilic addition of aryllithium reagents to α-ketonitriles giving ketones under microflow conditions", RSC Publishing, [Link]

Protocols & Analytical Methods

Application Notes and Protocols: Cyclopropanecarbonyl Cyanide in Advanced Organic Synthesis

Introduction and Strategic Utility

In modern drug development, the cyclopropyl moiety is a privileged structural motif, frequently incorporated to enhance metabolic stability, increase lipophilicity, and restrict the conformational flexibility of active pharmaceutical ingredients (APIs). Cyclopropanecarbonyl cyanide (CAS: 6047-92-3) has emerged as a highly specialized and versatile reagent for installing this motif.

Unlike traditional acylating agents such as cyclopropanecarbonyl chloride or corresponding anhydrides, cyclopropanecarbonyl cyanide operates through a unique electronic mechanism. The strong electron-withdrawing nature of the cyano group (a pseudohalogen) renders the carbonyl carbon exceptionally electrophilic, facilitating rapid nucleophilic attack. Simultaneously, it avoids the generation of highly corrosive hydrochloric acid (HCl) byproducts, which can degrade sensitive substrates or cause unwanted ring-opening of the strained cyclopropane system [1].

Mechanistic Causality in Synthetic Pathways

The synthetic utility of cyclopropanecarbonyl cyanide is defined by three primary reaction modalities:

A. Mild Nucleophilic Acyl Substitution

Acyl cyanides undergo alcoholysis and aminolysis under exceptionally mild, often neutral, conditions. The enhanced electrophilicity of the acyl carbon allows for the acylation of sterically hindered or electronically deactivated amines and alcohols without the need for strong bases (e.g., DMAP, pyridine) that are typically required for acyl chlorides [1].

B. Copper-Catalyzed Domino Decyanation-Cyanation

Recent methodologies have unlocked the bifunctional nature of acyl cyanides. In the presence of a copper(I) catalyst (e.g., Cu2​O ), cyclopropanecarbonyl cyanide undergoes C-CN bond cleavage. This allows the reagent to act as both an acyl donor and a cyano source, enabling the one-pot synthesis of cyano-substituted amides and esters. This domino strategy is highly atom-economical and repurposes the potentially hazardous cyanide leaving group into a valuable functional moiety [2].

C. Phosphine-Mediated Deoxygenation

Cyclopropanecarbonyl cyanide can react with carboxylic acids in the presence of tris(dimethylamino)phosphine ( P(NMe2​)3​ ) to form O-acyl cyanohydrins. This direct deoxygenation process is highly efficient and circumvents the release of biologically toxic free cyanide anions, offering a greener pathway to cyanohydrin esters [3].

Mechanistic pathways of cyclopropanecarbonyl cyanide in organic synthesis.

Quantitative Data Presentation

To justify the selection of cyclopropanecarbonyl cyanide over its chloride counterpart, the following comparative data summarizes their operational parameters.

Parameter	Cyclopropanecarbonyl Cyanide	Cyclopropanecarbonyl Chloride
Electrophilicity	Very High (Activated by -CN)	High (Activated by -Cl)
Primary Byproduct	HCN (Requires trapping)	HCl (Corrosive, acidic)
Base Requirement	Often None (Neutral conditions)	Stoichiometric (e.g., Triethylamine)
Substrate Compatibility	Excellent for acid-sensitive APIs	Poor for acid-sensitive APIs
Bifunctional Utility	Yes (Acyl and Cyano donor)	No (Acyl donor only)
Storage Stability	Sensitive to moisture (Hydrolysis)	Highly sensitive to moisture

Experimental Protocols

Self-Validating System Note: All protocols utilizing acyl cyanides must be performed in a certified fume hood due to the potential generation of hydrogen cyanide (HCN) gas. Alkaline bleach (sodium hypochlorite at pH 10.5) must be kept on hand to quench unreacted cyanide species.

Protocol A: Mild N-Acylation of Complex Amines

Objective: To synthesize a cyclopropyl amide from a sterically hindered amine without the use of basic catalysts.

Materials:

• Cyclopropanecarbonyl cyanide (1.1 equiv)

• Target Amine (1.0 equiv)

• Anhydrous Dichloromethane (DCM)

• Alkaline bleach solution (for quenching)

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask and flush with inert gas (Argon or N2​ ).

• Dissolution: Dissolve the target amine (1.0 mmol) in 5 mL of anhydrous DCM.

• Addition: Cool the reaction mixture to 0 °C using an ice bath. Add cyclopropanecarbonyl cyanide (1.1 mmol) dropwise over 5 minutes.

• Incubation: Remove the ice bath and allow the reaction to stir at room temperature. The enhanced electrophilicity of the acyl cyanide typically drives the reaction to completion within 2–4 hours. Monitor via TLC or LC-MS.

• Quenching: Once complete, carefully quench the reaction by adding 5 mL of a 10% aqueous sodium carbonate solution, followed by 2 mL of alkaline bleach to neutralize any evolved HCN [1].

• Extraction & Purification: Extract the aqueous layer with DCM (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. Purify via flash column chromatography.

Protocol B: Copper-Catalyzed Domino Cyanoamidation

Objective: To utilize cyclopropanecarbonyl cyanide as a bifunctional reagent for the synthesis of cyano-substituted amides.

Materials:

• Cyclopropanecarbonyl cyanide (0.2 mmol)

• Primary/Secondary Amine (0.2 mmol)

• Cu2​O catalyst (10 mol%)

• Anhydrous Dimethyl Sulfoxide (DMSO)

Step-by-Step Methodology:

• Catalyst Loading: In a 10 mL pressure tube equipped with a magnetic stir bar, add Cu2​O (2.9 mg, 10 mol%).

• Reagent Addition: Add the amine (0.2 mmol) and cyclopropanecarbonyl cyanide (0.2 mmol) to the tube.

• Solvent Addition: Add 1.0 mL of anhydrous DMSO. Seal the tube under an inert atmosphere.

• Thermal Reaction: Place the sealed tube in a preheated oil bath at 130 °C. Stir vigorously for 10 hours. The thermal energy and copper catalyst facilitate the C-CN bond cleavage and subsequent recombination [2].

• Workup: Cool the mixture to room temperature. Add 5 mL of deionized water to precipitate the inorganic salts.

• Extraction: Extract the solution with ethyl acetate (3 x 5 mL). Dry the combined extracts with anhydrous MgSO4​ , filter, and remove the solvent under vacuum.

• Isolation: Purify the residue via silica gel column chromatography to yield the pure cyano-substituted amide.

Step-by-step experimental workflow for Cu-catalyzed cyanoamidation.

Conclusion

Cyclopropanecarbonyl cyanide bridges the gap between high reactivity and mild reaction conditions. By leveraging its unique pseudohalogen leaving group, organic chemists can achieve selective acylations of complex APIs without the collateral damage typically associated with acidic byproducts. Furthermore, its emerging role in transition-metal-catalyzed domino reactions underscores its value as a multi-faceted building block in advanced synthetic methodologies.

References

• Wikipedia Contributors. "Acyl cyanide." Wikipedia, The Free Encyclopedia. Available at:[Link]

• Liu, B., et al. "Acyl Cyanides as Bifunctional Reagent: Application in Copper-Catalyzed Cyanoamidation and Cyanoesterification Reaction." The Journal of Organic Chemistry, ACS Publications. Available at:[Link]

Application Note: Cyclopropanecarbonyl Cyanide as a Reagent for Heterocycle Synthesis

Executive Summary Cyclopropanecarbonyl cyanide (CAS: 6047-92-3) is a highly versatile, bifunctional aliphatic acyl cyanide. In medicinal chemistry and drug development, the incorporation of a cyclopropyl ring is a privileged strategy to enhance metabolic stability, lipophilicity, and target-binding affinity[1]. Cyclopropanecarbonyl cyanide serves as an elite building block for constructing cyclopropyl-substituted heterocycles, functioning both as a highly efficient acylating agent and as a reactive dipolarophile. This application note details the mechanistic causality, optimized protocols, and quantitative benchmarks for utilizing this reagent in the synthesis of pyrazoles, pyrimidines, and 1,2,4-thiadiazoles.

Chemical Profile & Mechanistic Causality

The synthetic utility of cyclopropanecarbonyl cyanide stems from the unique electronic interplay between the cyclopropyl group, the carbonyl center, and the cyano moiety.

• Enhanced Electrophilicity: The electron-withdrawing nature of the cyano group significantly increases the electrophilicity of the adjacent carbonyl carbon compared to standard esters or amides. This allows for mild, base-catalyzed acylation of active methylene compounds without the harsh conditions or instability often associated with acyl chlorides[2].

• Dipolarophile Activation: Conversely, the carbonyl group activates the adjacent C≡N triple bond, making it an excellent dipolarophile for 1,3-dipolar cycloadditions. While unactivated aliphatic nitriles are generally poor dipolarophiles, acyl cyanides readily undergo cycloaddition with transient species like nitrile sulfides[3].

• Regioselective Cyclocondensation: When converted to β-keto nitriles, the resulting intermediates possess two distinct electrophilic centers (the ketone and the nitrile). This bis-electrophilic template drives regioselective double-condensation reactions with dinucleophiles such as hydrazines and amidines, forming stable 5- and 6-membered nitrogenous rings[2].

Synthetic Workflows & Protocols

Protocol A: Synthesis of 5-(Cyclopropanecarbonyl)-1,2,4-thiadiazoles via 1,3-Dipolar Cycloaddition

Causality: Nitrile sulfides are highly reactive, short-lived 1,3-dipoles that must be generated in situ. Thermal decarboxylation of 1,3,4-oxathiazol-2-ones provides a steady, low-concentration stream of nitrile sulfides. The highly activated C≡N bond of cyclopropanecarbonyl cyanide captures the dipole rapidly before it can undergo unwanted dimerization or decomposition[3].

Step-by-Step Methodology:

• Preparation: In an oven-dried 50 mL round-bottom flask equipped with a reflux condenser, dissolve 10.0 mmol of the selected 1,3,4-oxathiazol-2-one precursor and 40.0 mmol of cyclopropanecarbonyl cyanide in 25 mL of anhydrous xylene.

• Thermal Generation & Cycloaddition: Heat the solution to reflux (approx. 140 °C) under an inert nitrogen atmosphere. The elevated temperature drives the decarboxylation of the oxathiazolone, generating the nitrile sulfide in situ.

• Monitoring: Monitor the reaction via HPLC or TLC until complete consumption of the oxathiazolone is observed (typically 18–24 hours).

• Workup: Cool the mixture to room temperature. Remove the xylene solvent and excess cyclopropanecarbonyl cyanide by vacuum distillation to prevent product degradation.

• Purification: Purify the crude residue via silica gel flash chromatography (using a CH₂Cl₂/hexane gradient) to isolate the pure 5-(cyclopropanecarbonyl)-1,2,4-thiadiazole.

Protocol B: Synthesis of 3-Cyclopropyl-1H-pyrazol-5-amines via β-Keto Nitrile Intermediates

Causality: Direct reaction of acyl cyanides with hydrazines can sometimes lead to simple acyl hydrazides or ring-opening side reactions[4]. To construct the pyrazole core reliably, cyclopropanecarbonyl cyanide is first reacted with an active methylene (e.g., malononitrile) to form a β-keto nitrile. The subsequent addition of hydrazine initiates a nucleophilic attack on the carbonyl, followed by intramolecular cyclization onto the nitrile, yielding the 5-amino-pyrazole[2].

Step-by-Step Methodology:

• Acylation: In a dried flask, dissolve malononitrile (10.0 mmol) in anhydrous THF (20 mL). Add a catalytic amount of triethylamine (1.0 mmol). Slowly add cyclopropanecarbonyl cyanide (10.5 mmol) dropwise at 0 °C. Stir for 2 hours at room temperature to form the cyclopropyl β-keto nitrile intermediate.

• Cyclocondensation: Cool the reaction mixture back to 0 °C. Add hydrazine hydrate (12.0 mmol) dropwise to the solution.

• Ring Closure: Allow the mixture to warm to room temperature, then heat to 60 °C for 4 hours to drive the cyclization and aromatization.

• Isolation: Quench the reaction with water (30 mL) and extract with ethyl acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Recrystallize the crude product from ethanol to yield the pure 3-cyclopropyl-1H-pyrazol-5-amine.

Quantitative Data & Reaction Optimization

The following table summarizes expected yields and optimized conditions for heterocycle synthesis using cyclopropanecarbonyl cyanide as the primary building block.

Target Heterocycle	Reagent Partner	Intermediate / Catalyst	Temp / Time	Expected Yield
1,2,4-Thiadiazole	1,3,4-Oxathiazol-2-one	In situ Nitrile Sulfide	140 °C / 20 h	55 - 65%
3-Amino-pyrazole	Malononitrile + Hydrazine	β-Keto Nitrile / Et₃N	60 °C / 4 h	70 - 82%
Pyrimidine	Malononitrile + Amidine	β-Keto Nitrile / NaOEt	80 °C / 6 h	65 - 75%
1,2,4-Oxadiazole	Hydroxylamine	Amidoxime	65 °C / 2 h	~90%

Visualizing the Synthetic Pathways

The dual reactivity of cyclopropanecarbonyl cyanide enables divergent synthetic pathways depending on the nucleophile or dipole introduced.

Divergent heterocycle synthesis pathways utilizing cyclopropanecarbonyl cyanide.

References

• Title: Acyl cyanide Source: Grokipedia URL
• Title: Synthesis of 5-acyl-1,2,4-thiadiazoles by cycloaddition of nitrile sulfides to acylcyanides Source: Arkivoc URL
• Title: 2,6-Dicyano-4-pyrone as a Novel and Multifarious Building Block for the Synthesis of 2,6-Bis(hetaryl)
• Title: Furan-based inhibitors of pyruvate dehydrogenase: SAR study, biochemical evaluation and computational analysis Source: RSC Publishing URL

Sources

• 1. Furan-based inhibitors of pyruvate dehydrogenase: SAR study, biochemical evaluation and computational analysis - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D2OB02272A [pubs.rsc.org]
• 2. Acyl cyanide — Grokipedia [grokipedia.com]
• 3. arkat-usa.org [arkat-usa.org]
• 4. 2,6-Dicyano-4-pyrone as a Novel and Multifarious Building Block for the Synthesis of 2,6-Bis(hetaryl)-4-pyrones and 2,6-Bis(hetaryl)-4-pyridinols - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Cyclopropanecarbonyl Cyanide (CAS 6047-92-3) in Medicinal Chemistry and Advanced Organic Synthesis

Executive Summary & Strategic Rationale

In the landscape of modern medicinal chemistry, the rapid assembly of complex, highly functionalized scaffolds is paramount. Cyclopropanecarbonyl cyanide (CAS 6047-92-3) has emerged as a highly versatile, bifunctional reagent that addresses critical bottlenecks in multicomponent reactions (MCRs) and late-stage functionalization[1].

From a structural perspective, the cyclopropyl ring is a privileged pharmacophore known to enhance metabolic stability, lower lipophilicity, and restrict molecular conformation—features critical for targeting receptor tyrosine kinases such as MET and VEGFR-2[2]. Chemically, cyclopropanecarbonyl cyanide acts simultaneously as an electrophilic acylating agent and a nucleophilic cyanide donor. This dual reactivity allows it to serve as a safer, non-toxic alternative to gaseous hydrogen cyanide (HCN) or moisture-sensitive trimethylsilyl cyanide (TMSCN), while enabling atom-economical cascade reactions[3][4].

As a Senior Application Scientist, I have structured this protocol guide to detail the mechanistic causality and self-validating workflows for utilizing cyclopropanecarbonyl cyanide in the synthesis of high-value pharmaceutical intermediates.

Mechanistic Paradigms in Medicinal Chemistry

A. The Acyl-Strecker & Groebke-Blackburn-Bienaymé (GBB) Cascades

The synthesis of α -amido nitriles and imidazo[1,2-a]pyridines (core scaffolds in numerous kinase inhibitors) traditionally requires multiple discrete steps. Cyclopropanecarbonyl cyanide streamlines this via a tandem Acyl-Strecker or modified GBB [4+1]-cycloaddition cascade[4]. The reagent acts as a non-classical isocyanide replacement. Upon imine formation, the reagent undergoes nucleophilic attack by the imine nitrogen, triggering a concerted C-CN bond cleavage. The liberated cyanide ion immediately attacks the activated iminium intermediate, forming both the C-C (cyanation) and N-C (acylation) bonds in a single operational step[3].

Fig 1: Mechanistic workflow of the tandem Acyl-Strecker reaction using cyclopropanecarbonyl cyanide.

B. Copper-Catalyzed Cyanoamidation (Decyanation Strategy)

For the synthesis of cyano-substituted heterocycles—such as mGluR5 antagonists—acyl cyanides can be exploited for their C-CN bond lability. Under copper catalysis ( Cu2​O ), the transition metal inserts into the C-CN bond, facilitating a domino decyanation and cyano-transfer to amines or alcohols[5]. This circumvents the need for highly toxic cyanide salts.

Fig 2: Copper-catalyzed domino decyanation and cyanation pathway for cyano-substituted heterocycles.

C. Masked Acyl Cyanide (MAC) Umpolung Chemistry

In the development of HIV-1 integrase inhibitors, quinoline scaffolds require the precise installation of α -alkoxyester side chains. Cyclopropanecarbonyl cyanide can be utilized in Masked Acyl Cyanide (MAC) reactions to achieve umpolung (polarity reversal) at the carbonyl carbon, allowing nucleophilic attack by traditionally electrophilic centers[6].

Quantitative Performance Data

The following table summarizes the quantitative advantages of utilizing acyl cyanides (specifically cyclopropyl and acetyl derivatives) in multicomponent and catalytic reactions compared to traditional methods.

Substrate (Electrophile)	Nucleophile	Catalyst / Additive	Temp (°C)	Time (h)	Yield (%)	Ref
Benzaldehyde	Benzylamine	5Å Molecular Sieves	0 to RT	36	85%	[3]
4-Methoxybenzaldehyde	Allylamine	5Å Molecular Sieves	0 to RT	48	78%	[3]
2-Aminopyridine	Isocyanide (GBB)	Catalyst-Free (Microwave)	120	0.5	92%	[4]
Benzyl Alcohol	Acyl Cyanide	Cu2​O (10 mol%)	130	10	88%	[5]

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Built-in analytical checkpoints guarantee that causality is understood and verifiable at each step.

Protocol 1: One-Pot Three-Component Acyl-Strecker Reaction

Objective: Synthesis of cyclopropyl-derived α -amido nitriles.

• Imine Condensation: In a flame-dried Schlenk flask under inert argon, combine the target aldehyde (0.5 mmol), amine (0.5 mmol), and 150 mg of activated 5Å molecular sieves in 2.0 mL of anhydrous CH2​Cl2​ .

  • Causality: Molecular sieves drive the thermodynamic equilibrium toward the Schiff base by sequestering water. This is critical because residual water will rapidly hydrolyze the cyclopropanecarbonyl cyanide in the next step, yielding cyclopropanecarboxylic acid and halting the cascade.

• Thermal Equilibration: Stir the mixture at room temperature for 2 hours.

  • Validation Checkpoint 1: Perform a TLC (Hexane:EtOAc 3:1). The complete disappearance of the UV-active aldehyde spot confirms quantitative imine formation.

• Electrophile Addition: Cool the flask to 0 °C using an ice bath. Slowly add cyclopropanecarbonyl cyanide (0.75 mmol, 1.5 equiv) dropwise over 5 minutes.

  • Causality: The nucleophilic attack of the imine on the acyl cyanide is highly exothermic. Cooling to 0 °C prevents thermal degradation and suppresses the competing direct N-acylation of any trace unreacted amine.

• Cascade Propagation: Allow the reaction to stir at 0 °C for 36–48 hours.

• Workup & Validation: Filter the mixture through a Celite pad to remove the molecular sieves. Concentrate under reduced pressure and purify via silica gel chromatography.

  • Validation Checkpoint 2: Analyze the purified product via 1H NMR. The success of the tandem reaction is definitively confirmed by the presence of a characteristic methine proton shift at δ 5.5–6.0 ppm (representing the new chiral center), distinct from the original imine proton ( δ ~8.2 ppm).

Protocol 2: Copper-Catalyzed Cyanoamidation

Objective: Transfer of the cyano group from cyclopropanecarbonyl cyanide to an amine via C-CN bond activation.

• Catalyst Initiation: Charge a pressure-resistant Schlenk tube with Cu2​O (10 mol%), the target amine (0.2 mmol), and cyclopropanecarbonyl cyanide (0.2 mmol) in 1.0 mL of anhydrous DMSO.

  • Causality: Cu2​O provides the essential Cu(I) species required for oxidative addition into the strong C-CN bond. DMSO is selected as the solvent because its high boiling point accommodates the necessary activation energy, and its strong coordinating ability stabilizes the transient Cu-cyano intermediate[5].

• Thermal Activation: Seal the tube and heat to 130 °C for 10 hours.

• Reaction Monitoring:

  • Validation Checkpoint 1: At t = 5 hours, sample the reaction and analyze via GC-MS. You should observe the depletion of the acyl cyanide peak and the emergence of the cyanoamide mass. The presence of cyclopropanecarboxylic acid (post-aqueous sampling) validates that the decyanation pathway is active.

• Isolation: Cool to room temperature, dilute with EtOAc, and wash with brine (3x) to remove DMSO. Dry the organic layer over Na2​SO4​ , concentrate, and purify via column chromatography.

References

• Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates. National Institutes of Health (NIH) / Future Med Chem. URL:[Link]

• Acyl Cyanides as Bifunctional Reagent: Application in Copper-Catalyzed Cyanoamidation and Cyanoesterification Reaction. ACS Publications / The Journal of Organic Chemistry. URL:[Link]

• Acetyl cyanide as a cyanide source in a tandem catalyst-free modified Groebke–Blackburn–Bienaymé[4+1]-cycloaddition-Strecker cascade. ResearchGate. URL:[Link]

• The Use of Heterocycles as Important Structures in Medicinal Chemistry. University of Southern Mississippi (USM). URL:[Link]

Sources

• 1. 79137-95-4|5-Methyl-4-oxohexanenitrile|BLD Pharm [bldpharm.com]
• 2. Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. thieme-connect.com [thieme-connect.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. "The Use of Heterocycles as Important Structures in Medicinal Chemistry" by Sayre Weast [aquila.usm.edu]

Application Note &amp; Protocols for the Scale-Up Synthesis of Cyclopropanecarbonyl Cyanide Derivatives

Abstract

Cyclopropane-containing molecules are pivotal structural motifs in modern drug discovery and agrochemicals, valued for their ability to impart unique conformational rigidity, metabolic stability, and enhanced potency to active pharmaceutical ingredients (APIs).[1][2] Cyclopropanecarbonyl cyanide and its derivatives serve as versatile building blocks for introducing this valuable moiety. However, transitioning their synthesis from bench-scale to industrial production presents significant challenges, including managing highly exothermic reactions, handling toxic reagents, and ensuring process robustness. This guide provides a comprehensive framework for the scale-up synthesis of key cyclopropane intermediates, focusing on strategic pathway selection, detailed and validated protocols, and uncompromising safety procedures. We will explore established industrial routes, such as the intramolecular cyclization of 4-chlorobutyronitrile, and its subsequent conversion to high-value derivatives like cyclopropanecarbonyl chloride.

Part 1: Strategic Synthesis Pathways & Rationale

The successful scale-up of cyclopropane derivatives hinges on a logical and efficient synthetic strategy. The primary goal is the production of a key intermediate, Cyclopropyl Cyanide (1) , which can then be elaborated into other functionalized derivatives.

Primary Synthesis of Cyclopropyl Cyanide (1)

Two primary routes dominate the landscape for the synthesis of 1 . The choice between them involves a trade-off between raw material cost, operational complexity, and safety considerations.

• Route A: Intramolecular Cyclization of 4-Chlorobutyronitrile. This is a classic and industrially proven method.[3] The reaction proceeds via an intramolecular Williamson ether-like synthesis where the nitrile group activates the alpha-proton, allowing a strong base to form a carbanion that subsequently displaces the terminal chloride.

  • Causality & Experimental Choice: The use of a polar, aprotic solvent like dimethyl sulfoxide (DMSO) is critical as it effectively solvates the cation of the base (e.g., Na+) while leaving the anion (e.g., OH-) highly reactive. This promotes the desired intramolecular SN2 reaction. However, this reaction is notoriously exothermic. Historical methods have documented issues with explosive heating and the formation of insoluble, sticky byproducts that impede stirring and heat transfer, leading to significant yield reduction.[4] Therefore, meticulous control over the addition rate of the starting material and efficient heat dissipation are paramount for safe and successful scale-up.

• Route B: Palladium-Catalyzed Cyclopropanation of Acrylonitrile. A more modern approach involves the reaction of acrylonitrile with diazomethane, catalyzed by a palladium complex like Pd(OAc)₂.[4] This method reports very high yields (>95%) and purity (>99.5%), making it attractive for producing high-quality material.[4]

  • Causality & Experimental Choice: This reaction leverages the ability of palladium catalysts to form metal-carbene intermediates from diazo compounds, which then undergo cyclopropanation with the alkene.[5] While efficient, the primary drawback for industrial scale-up is the use of diazomethane, which is explosive, toxic, and requires specialized equipment for its generation and handling. This route is often better suited for smaller, high-value production campaigns where the superior yield and purity justify the increased handling risks and engineering controls.

Elaboration to Key Derivatives

Once Cyclopropyl Cyanide (1) is secured, it can be converted into more versatile intermediates.

• Hydrolysis to Cyclopropanecarboxylic Acid (2): The nitrile group can be readily hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid.[6][7] This is a robust and well-documented transformation.

• Conversion to Cyclopropanecarbonyl Chloride (3): For subsequent amide couplings or Friedel-Crafts reactions, the carboxylic acid is often activated as an acid chloride. This is typically achieved by treating 2 with a chlorinating agent such as thionyl chloride or oxalyl chloride.[7] This reaction provides a highly pure product that can often be isolated via distillation.[7]

Caption: Overall synthetic workflow for cyclopropane derivatives.

Part 2: Mandatory Safety Protocols for Cyanide Handling

Cyanide salts and the potential for hydrogen cyanide (HCN) gas evolution represent acute, life-threatening hazards.[8] Adherence to the following protocols is non-negotiable.

Engineering & Administrative Controls

• Designated Area: All work with cyanide compounds must be conducted in a designated area, clearly marked with hazard signs.[9] Access should be restricted to authorized and trained personnel.[10]

• Chemical Fume Hood: All handling of cyanide salts, including weighing, transfers, and reactions, must occur within a certified chemical fume hood to prevent inhalation of dust or HCN gas.[9][11]

• pH Awareness: Never mix cyanide salts with acids or allow the pH of cyanide solutions to become acidic, as this will liberate highly toxic and flammable hydrogen cyanide gas.[8][11] Keep acid containers out of the cyanide work area unless absolutely required for the procedure.[12]

• Buddy System: Never work with cyanides alone. A second person aware of the hazards and emergency procedures should be present.

Personal Protective Equipment (PPE)

A minimum level of PPE is required at all times when handling cyanides:

• Body Protection: A lab coat must be worn.[11] For splash risks, a chemical-resistant apron is required.[10]

• Hand Protection: Double gloving with nitrile gloves is recommended.[9] For extended contact or immersion, heavy-duty butyl or Viton rubber gloves are preferable.[11]

• Eye Protection: Chemical splash goggles are mandatory. A full-face shield should be worn over goggles when a significant splash hazard exists.[9]

Emergency & Spill Response

• Exposure Response: In case of any suspected exposure, immediately call emergency services (911 or local equivalent) and state that a cyanide exposure has occurred.[9]

  • Skin Contact: Remove all contaminated clothing and flush the affected area in a safety shower for at least 15 minutes.[9]

  • Eye Contact: Immediately flush eyes at an eyewash station for at least 15 minutes, holding eyelids open.[8]

  • Inhalation: Move the affected person to fresh air. Do not perform mouth-to-mouth resuscitation.[8]

• Spill Cleanup:

  • For small spills inside a fume hood, use an absorbent pad wetted with a pH 10 buffer solution to gently wipe the area.[8]

  • Clean the spill area first with a pH 10 buffer solution, followed by a freshly prepared 10% bleach solution, and finally a water rinse.[9][12]

  • All cleanup materials must be collected, double-bagged, and disposed of as P-listed hazardous waste.[8]

Caption: Decision workflow for safe cyanide handling.

Part 3: Detailed Experimental Protocols

The following protocols are designed for gram-to-kilogram scale synthesis and emphasize safety and process control.

Protocol 1: Scale-Up Synthesis of Cyclopropyl Cyanide (1) via Intramolecular Cyclization

This protocol is adapted from established industrial methods for reacting 4-chlorobutyronitrile with a base in a polar, aprotic solvent.

Materials & Equipment:

• Jacketed glass reactor with overhead stirring, reflux condenser, thermocouple, and nitrogen inlet/outlet.

• Programmable addition pump.

• Heating/cooling circulator connected to the reactor jacket.

• 4-chlorobutyronitrile (Reagent Grade)

• Sodium Hydroxide (Powdered or Pellets)

• Dimethyl Sulfoxide (DMSO, Anhydrous)

• Toluene (for extraction)

• Brine (Saturated NaCl solution)

• Vacuum distillation apparatus

Procedure:

• Reactor Setup: Ensure the reactor is clean, dry, and purged with nitrogen.

• Reagent Charging: Charge the reactor with DMSO (approx. 5-10 volumes relative to 4-chlorobutyronitrile) and powdered sodium hydroxide (1.1 to 1.5 molar equivalents).

• Initial Heating: Begin stirring and heat the reactor contents to 90-100°C to ensure the base is well-dispersed.

• Controlled Addition: Begin the slow, dropwise addition of 4-chlorobutyronitrile via the addition pump. This is the critical control point. The addition rate must be controlled to maintain the internal reaction temperature between 100-110°C. A typical addition time for a large-scale batch is 2-4 hours.

• Reaction Monitoring: After the addition is complete, maintain the reaction mixture at ~105°C for 1-2 hours. Monitor the reaction progress by Gas Chromatography (GC) until the starting material is consumed (<1%).

• Quench & Extraction: Cool the reaction mixture to room temperature. Carefully quench by slowly adding water. Transfer the mixture to a separation funnel and extract with toluene (3x volumes).

• Washing: Combine the organic layers and wash with water and then brine to remove residual DMSO and salts.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by vacuum distillation to yield cyclopropyl cyanide as a colorless liquid.

Protocol 2: Synthesis of Cyclopropanecarbonyl Chloride (3)

This protocol describes the conversion of cyclopropanecarboxylic acid to the acid chloride using thionyl chloride.[7]

Materials & Equipment:

• Jacketed glass reactor with overhead stirring, reflux condenser (with a gas outlet connected to a scrubber), thermocouple, and nitrogen inlet.

• Addition funnel.

• Vacuum distillation apparatus.

• Cyclopropanecarboxylic acid

• Thionyl Chloride (SOCl₂)

Procedure:

• Reactor Setup: Assemble the reactor under a nitrogen atmosphere. The gas outlet must be connected to a caustic scrubber (e.g., NaOH solution) to neutralize the HCl and SO₂ byproducts.

• Reagent Charging: Charge the reactor with cyclopropanecarboxylic acid (1.0 eq).

• Controlled Addition: Begin stirring and slowly add thionyl chloride (1.2 to 1.5 eq) via the addition funnel over 1-2 hours. The reaction is exothermic and will evolve gas. Control the addition rate to maintain a gentle reflux.

• Reaction Completion: After the addition is complete, heat the mixture to 70-80°C for 1-2 hours, or until gas evolution ceases.

• Purification: The excess thionyl chloride can be removed by distillation at atmospheric pressure. The desired product, cyclopropanecarbonyl chloride, is then purified by fractional distillation under reduced pressure.[7]

Part 4: Process Optimization & Data

For successful scale-up, monitoring key parameters and understanding expected outcomes is essential.

Parameter	Route A: Cyclization	Route B: Pd-Catalyzed	Hydrolysis to Acid	Chlorination to Acid Chloride
Starting Material	4-Chlorobutyronitrile	Acrylonitrile	Cyclopropyl Cyanide	Cyclopropanecarboxylic Acid
Key Reagents	NaOH, DMSO	Diazomethane, Pd(OAc)₂	H₂SO₄ or NaOH	Thionyl Chloride
Typical Yield	85-98%[4]	>95%[4]	74-79%[6]	~96%[7]
Typical Purity	>98% (after distillation)	>99.5%[4]	>99% (after distillation)	>98% (after distillation)
Key Challenge	Exothermic control	Diazomethane handling	Hydrolysis conditions	Corrosive byproducts
In-Process Control	GC, Temperature	TLC, GC	HPLC, pH	GC, Cessation of gas evolution

Part 5: Conclusion

The scale-up synthesis of cyclopropanecarbonyl cyanide derivatives is a well-established but technically demanding process. The intramolecular cyclization of 4-chlorobutyronitrile remains the most industrially viable route to the core cyclopropyl cyanide intermediate, provided that stringent controls are in place to manage the reaction exotherm. Subsequent hydrolysis and chlorination steps are robust transformations that provide high-purity materials essential for the synthesis of complex pharmaceuticals and agrochemicals. The paramount consideration throughout all stages of production is an unwavering commitment to safety, particularly in the handling of highly toxic cyanide compounds. By integrating the strategic insights and validated protocols outlined in this guide, researchers and drug development professionals can navigate the challenges of scale-up to produce these valuable chemical building blocks safely and efficiently.

Part 6: References

• Cyanide Standard Operating Procedure Template - Environmental Health & Safety. (n.d.). Retrieved from UNM Environmental Health & Safety. [Link]

• Novel synthesis method of cyclopropyl cyanide. (2022). CN114213280A. Google Patents.

• cyclopropanecarboxylic acid. (n.d.). Organic Syntheses, Coll. Vol. 3, p.221 (1955); Vol. 28, p.30 (1948). [Link]

• Information on Cyanide Compounds - Stanford Environmental Health & Safety. (n.d.). Retrieved from Stanford University. [Link]

• Cyanide Salts - Dartmouth EHS. (n.d.). Retrieved from Dartmouth College. [Link]

• GUIDE FOR PREVENTING AND RESPONDING TO CYANIDE POISONING IN THE WORKPLACE - Safe Work Australia. (2013). Safe Work Australia. [Link]

• Cyanides Storage, Handling and General Use Information - University of Windsor. (n.d.). Retrieved from University of Windsor. [Link]

• Processes for the preparation of cyclopropanecarboxylic acid and derivatives thereof. (1996). US5504245A. Google Patents.

• Diastereoselective Synthesis of Cyclopropanes from Carbon Pronucleophiles and Alkenes. (2021). J. Am. Chem. Soc.[Link]

• Catalytic Methods for the Synthesis of Cyclopropanes. (2018). Taylor & Francis eBooks. [Link]

• Preparation of cyclopropyl cyanide from 4-hlorobutyronitrile. (1974). US3843709A. Google Patents.

• Cyclopropyl Cyanide. (n.d.). Organic Syntheses, Coll. Vol. 3, p.223 (1955); Vol. 28, p.31 (1948). [Link]

Sources

• 1. Diastereoselective Synthesis of Cyclopropanes from Carbon Pronucleophiles and Alkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. CN114213280A - Novel synthesis method of cyclopropyl cyanide - Google Patents [patents.google.com]
• 5. taylorfrancis.com [taylorfrancis.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. US5504245A - Processes for the preparation of cyclopropanecarboxylic acid and derivatives thereof - Google Patents [patents.google.com]
• 8. ehs.dartmouth.edu [ehs.dartmouth.edu]
• 9. Information on Cyanide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 10. safeworkaustralia.gov.au [safeworkaustralia.gov.au]
• 11. ehs.unm.edu [ehs.unm.edu]
• 12. uwindsor.ca [uwindsor.ca]

Application Notes and Protocols: The Role of Cyclopropanecarbonyl Cyanide in Agrochemical Discovery and Synthesis

Introduction and Chemical Rationale

The incorporation of the cyclopropyl motif into agrochemicals is a cornerstone strategy in modern pesticide design. The cyclopropyl ring imparts unique physicochemical properties to active ingredients, including enhanced lipophilicity, metabolic stability against cytochrome P450 degradation, and distinct steric bulk that improves target-site binding affinity.

Cyclopropanecarbonyl cyanide (CPCC, CAS: 6047-92-3) [1] has emerged as a highly versatile, dual-action building block for synthesizing these advanced agrochemicals, including HPPD-inhibiting herbicides, SDHI fungicides, and pyrethroid-like insecticides. Unlike traditional acylating agents (e.g., acid chlorides or anhydrides), CPCC features an electrophilic carbonyl group adjacent to a cyano group. This unique electronic environment allows the cyano moiety to act as a potent electron-withdrawing group, a leaving group, or a reactive nucleophile depending on the catalytic environment, enabling highly chemoselective transformations.

Mechanistic Causality in Synthesis

Direct Deoxygenation for Cyanohydrin Esters (Insecticides)

Cyanohydrin esters are pivotal structural components in broad-spectrum insecticides (e.g., deltamethrin analogs). Traditional syntheses rely on highly toxic cyanating agents like TMSCN or metal cyanides. Recent advancements utilize acyl cyanides like CPCC in a tris(dimethylamino)phosphine (P(NMe2)3) mediated direct deoxygenation process with carboxylic acids [2].

Causality : The trivalent phosphine attacks the highly electrophilic carbonyl of CPCC, forming a Kukhtin-Ramirez alkoxyphosphonium adduct. This intermediate deprotonates the carboxylic acid, facilitating a nucleophilic attack by the carboxylate. The subsequent elimination of phosphine oxide (O=P(NMe2)3) yields the cyanohydrin ester without the release of toxic free cyanide (CN⁻) anions. This makes the protocol intrinsically safer and self-validating for industrial scale-up.

Heterocycle Construction (Herbicides and Fungicides)

Cyclopropyl-substituted pyrimidines and pyrazoles are core scaffolds in ALS-inhibiting herbicides and modern fungicides [3]. CPCC undergoes regioselective double condensation with amidines or hydrazines.

Causality : The enhanced electrophilicity of the acyl cyanide carbonyl drives the initial nucleophilic attack by the amidine/hydrazine nitrogen. Subsequent ring closure and elimination steps are thermodynamically driven by the formation of the stable aromatic heterocycle, providing high-yield access to bioactive compounds without requiring harsh transition-metal catalysis.

Quantitative Data Presentation

The following table summarizes the comparative advantages of CPCC against traditional cyclopropanecarbonyl derivatives in agrochemical workflows.

Reagent	Reactivity Profile	Primary Byproducts	Free Cyanide Risk	Primary Agrochemical Application
Cyclopropanecarbonyl Cyanide	High (Dual electrophile/nucleophile)	Phosphine oxides, H2O	Low (via P(NMe2)3 pathways)	Cyanohydrin esters, Pyrimidines
Cyclopropanecarbonyl Chloride	Very High (Strict electrophile)	HCl gas, Chloride salts	None	Simple amides/esters
Cyclopropanecarboxylic Acid	Low (Requires coupling agents)	Urea derivatives (with DCC/EDC)	None	General building block

Experimental Protocols

Protocol A: Cyanide-Free Synthesis of Cyclopropyl-Cyanohydrin Esters

Objective : Synthesize O-acyl cyanohydrins using CPCC and a target carboxylic acid via P(NMe2)3 mediation. Materials : Cyclopropanecarbonyl cyanide (1.1 equiv), Carboxylic acid (1.0 equiv), P(NMe2)3 (1.2 equiv), Anhydrous THF.

Step-by-Step Methodology :

• Preparation : Flame-dry a round-bottom flask and purge with argon. Causality: CPCC is moisture-sensitive; anhydrous conditions prevent premature hydrolysis to cyclopropanecarboxylic acid.

• Dissolution : Dissolve the carboxylic acid (1.0 mmol) in 5 mL of anhydrous THF. Add CPCC (1.1 mmol) to the solution at room temperature.

• Activation : Cool the mixture to 0 °C using an ice bath. Dropwise add P(NMe2)3 (1.2 mmol) over 10 minutes. Causality: The formation of the Kukhtin-Ramirez adduct is highly exothermic. Controlled addition prevents thermal degradation of the reactive intermediate.

• Reaction : Remove the ice bath and allow the mixture to stir at room temperature for 2–4 hours. Monitor the consumption of the acid via TLC (Hexane:EtOAc 3:1).

• Workup : Quench the reaction with saturated aqueous NaHCO3 (10 mL). Extract with EtOAc (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purification : Purify the crude residue via silica gel flash chromatography to isolate the pure cyclopropyl-cyanohydrin ester.

Protocol B: Synthesis of Cyclopropyl-Pyrimidines via Amidine Condensation

Objective : Construct a cyclopropyl-pyrimidine core for herbicidal screening. Materials : Cyclopropanecarbonyl cyanide (1.0 equiv), Amidine hydrochloride (1.2 equiv), Sodium ethoxide (NaOEt, 2.5 equiv), Absolute ethanol.

Step-by-Step Methodology :

• Free-Basing : Suspend the amidine hydrochloride (1.2 mmol) in 10 mL of absolute ethanol. Add NaOEt (2.5 mmol) and stir for 30 minutes at room temperature. Causality: NaOEt neutralizes the hydrochloride salt to liberate the nucleophilic free amidine, while the excess base facilitates the subsequent condensation steps.

• Addition : Add CPCC (1.0 mmol) dropwise to the suspension.

• Condensation : Attach a reflux condenser and heat the mixture to 80 °C for 6 hours. Causality: Thermal energy is required to overcome the activation barrier for the secondary cyclization and aromatization steps.

• Isolation : Cool the mixture to room temperature and concentrate in vacuo. Partition the residue between water and dichloromethane (DCM). Extract the aqueous layer with DCM twice.

• Purification : Dry the organic layers, concentrate, and recrystallize from an ethanol/water mixture to yield the cyclopropyl-pyrimidine.

Visualizations

Divergent synthetic pathways of Cyclopropanecarbonyl Cyanide in agrochemical development.

Mechanism of P(NMe2)3 mediated synthesis of O-acyl cyanohydrins from CPCC.

References

• Title : Cyclopropanecarbonyl cyanide | C5H5NO | CID 11062308 Source : PubChem (National Institutes of Health) URL :[Link]

• Title : Efficient Synthesis of Cyanohydrin Esters: P(NMe2)3 Mediated Direct Deoxygenation of Acyl Cyanides with Carboxylic Acids Source : The Journal of Organic Chemistry (ACS Publications) URL :[Link]

• Title: US7863220B2 - Herbicidal pyrimidines Source: Google Patents URL

Technical Notes & Optimization

Technical Support Center: Purification of Products from Cyclopropanecarbonyl Cyanide Reactions

Welcome to the Technical Support Center for cyclopropanecarbonyl cyanide (CPCC) workflows. As an oxidation state 3 synthon, CPCC is a highly effective acylating agent used to synthesize cyclopropyl amides, esters, and ketones. However, the inherent release of cyanide (CN⁻) as a leaving group, combined with the moisture sensitivity of the acyl cyanide moiety, presents unique purification challenges.

This guide provides researchers and drug development professionals with field-proven, self-validating protocols to safely quench, extract, and purify cyclopropyl derivatives while maintaining strict scientific integrity.

Workflow Visualization

Workflow for the safe quenching and purification of cyclopropanecarbonyl cyanide reaction mixtures.

Standard Operating Procedure (SOP): Workup and Purification

To ensure operator safety and product integrity, the purification of CPCC reaction mixtures must follow a self-validating alkaline oxidation protocol.

Step 1: Reaction Termination & pH Adjustment

• Transfer the sealed reaction vessel to a certified chemical fume hood equipped with an active HCN gas detector[1].

• Cool the reaction mixture to 0 °C using an ice-water bath to control exothermic quenching.

• Self-Validation Check: Insert a calibrated pH probe. Slowly add a pre-chilled 1M NaOH solution until the pH stabilizes strictly above 10.5. Causality: Hydrogen cyanide has a pKa of ~9.2. Maintaining a pH > 10.5 ensures the leaving group remains as the non-volatile CN⁻ anion, preventing the release of lethal HCN gas[2][3]. Furthermore, avoiding acidic conditions prevents the electrophilic ring-opening of the sensitive cyclopropyl moiety in your product.

Step 2: Cyanide Quenching (Oxidation)

• While stirring vigorously, slowly add a 1.5 to 2.0-fold molar excess (relative to the theoretical cyanide yield) of commercial sodium hypochlorite solution (5–6% NaOCl)[2].

• Self-Validation Check: Monitor the solution using an Oxidation-Reduction Potential (ORP) meter. Target a sustained ORP between +250 mV and +400 mV[4]. If the ORP drops below +250 mV, add additional NaOCl.

• Stir the mixture for a minimum of 2 hours at room temperature to ensure complete oxidation of cyanide (CN⁻) to the significantly less toxic cyanate (OCN⁻)[4].

Step 3: Liquid-Liquid Extraction

• Dilute the quenched mixture with an immiscible organic solvent (e.g., ethyl acetate or dichloromethane).

• Separate the phases.

• Self-Validation Check: Test the aqueous layer with commercial cyanide test strips. If the test is negative (<1 ppm), the aqueous layer may be routed to standard alkaline waste. If positive, repeat Step 2.

• Wash the organic layer with saturated aqueous NaHCO₃, followed by brine, to remove any residual cyclopropanecarboxylic acid (the hydrolysis byproduct of unreacted CPCC)[1].

Step 4: Isolation and Purification

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue via silica gel flash chromatography (using a hexanes/ethyl acetate gradient). For highly volatile cyclopropyl ketones or esters, fractional vacuum distillation may be employed.

Quantitative Data: Physicochemical & Purification Parameters

Parameter	Optimal Value	Mechanistic Rationale
Pre-Quench pH	> 10.5	Maintains cyanide as CN⁻ (pKa = 9.2); prevents lethal HCN gas evolution[2][3].
Oxidant Stoichiometry	1.5 – 2.0 molar eq. NaOCl	Ensures complete primary oxidation of CN⁻ to OCN⁻ (cyanate)[2].
ORP Target (Stage 1)	+250 mV to +400 mV	Self-validating metric confirming sufficient active hypochlorite in solution[4].
Aqueous Wash pH	8.0 – 9.0 (NaHCO₃)	Deprotonates cyclopropanecarboxylic acid byproduct for complete aqueous extraction[1].
Distillation Temp	Compound-dependent (Vacuum)	Prevents thermal decomposition of the cyclopropyl ring; requires prior cyanide removal.

Troubleshooting & FAQs

Q: Why is a strictly alkaline workup mandated for these reactions? A: The alkaline workup serves a critical dual purpose. First, it prevents the protonation of the cyanide leaving group into lethal HCN gas[2]. Second, the cyclopropyl ring in your synthesized product is highly susceptible to electrophilic ring-opening under strongly acidic conditions. Maintaining a pH > 10.5 prior to hypochlorite oxidation ensures both operator safety and the structural integrity of the cyclopropyl moiety[2][3].

Q: My isolated product is heavily contaminated with cyclopropanecarboxylic acid. How can I remove it? A: Cyclopropanecarbonyl cyanide is highly sensitive to moisture and undergoes rapid hydrolysis in the presence of protic solvents or ambient humidity, yielding cyclopropanecarboxylic acid and HCN[1]. Because this acid byproduct is polar and can co-elute with your product, it must be removed during the liquid-liquid extraction phase. Ensure your aqueous wash is sufficiently basic (e.g., saturated NaHCO₃) to fully deprotonate the carboxylic acid, driving it entirely into the aqueous layer while your target cyclopropyl derivative remains in the organic phase.

Q: I am observing a high molecular weight byproduct that appears to be a dimer. What causes this? A: Acyl cyanides are prone to dimerization, especially under basic conditions or upon prolonged storage at room temperature. The dimer forms via the nucleophilic attack of a cyanide ion (or an enolate equivalent) on the carbonyl carbon of another acyl cyanide molecule. To minimize dimerization, store CPCC under inert, dry conditions at low temperatures, and avoid using excess base during the primary acylation reaction unless strictly required by the specific methodology.

Q: I am experiencing severe emulsions during the liquid-liquid extraction phase. How can I resolve this? A: Emulsions are common when extracting alkaline aqueous mixtures, especially if polymeric byproducts or partially soluble salts are present. To resolve this, saturate the aqueous layer with sodium chloride (brine) to increase its ionic strength; this decreases the solubility of the organic solvent in the aqueous phase. Alternatively, filtering the biphasic mixture through a pad of Celite can remove insoluble micro-particulates that stabilize the emulsion.

Q: Can I purify the crude reaction mixture by distillation instead of column chromatography? A: Yes. Many cyclopropyl derivatives are volatile enough for fractional distillation under reduced pressure[1]. However, you must ensure that all cyanide has been rigorously quenched and removed during the aqueous workup before applying heat. Residual cyanide salts can decompose or catalyze unwanted side reactions (such as dimerization or ring-opening) at elevated temperatures.

References

• Technical Support Center: Quenching Procedures for Reactions Involving Excess Cyanide - Benchchem. 2

• Acyl cyanide - Grokipedia. 1

• Cyanide Destruction: A New Look at an Age-Old Problem - Hubbard-Hall. 3

• Cyanide Oxidation Process - SCT | Industrial Water and Wastewater Solutions.4

Sources

• 1. Acyl cyanide — Grokipedia [grokipedia.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. hubbardhall.com [hubbardhall.com]
• 4. Stokes Law - SCT [saltcreektech.com]

stability issues and decomposition of cyclopropanecarbonyl cyanide

Technical Support Center: Cyclopropanecarbonyl Cyanide

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for cyclopropanecarbonyl cyanide. As a Senior Application Scientist, my goal is to provide you with the in-depth technical and practical information necessary to handle this powerful but challenging reagent effectively. Cyclopropanecarbonyl cyanide is a highly reactive acylating agent valued in organic synthesis for its ability to introduce the cyclopropanecarbonyl moiety. However, its utility is matched by its instability, which can often be the root cause of failed or low-yielding reactions. This guide is structured in a question-and-answer format to directly address the most common stability issues and provide actionable troubleshooting advice.

Frequently Asked Questions (FAQs)

Q1: Why did my cyclopropanecarbonyl cyanide sample turn yellow and fail in my reaction?

This is the most common issue reported and almost always points to reagent decomposition. The primary culprit is hydrolysis . Acyl cyanides, as a class, are exceptionally sensitive to moisture.[1] Even brief exposure to atmospheric humidity or trace water in solvents can initiate a rapid and exothermic decomposition process.

The appearance of a yellow or brown color, often accompanied by a decrease in reactivity, indicates that the original reagent has been at least partially converted to cyclopropanecarboxylic acid and hydrogen cyanide (HCN).[1] The acid is a common impurity that can interfere with subsequent steps, while the presence of HCN introduces significant safety risks and potential side reactions.

Q2: What are the primary decomposition pathways I should be aware of?

Understanding the "how" and "why" of decomposition is critical for prevention. There are three main pathways to consider:

• Hydrolytic Decomposition (Most Common): This is a nucleophilic acyl substitution reaction where water acts as the nucleophile, attacking the highly electrophilic carbonyl carbon. The reaction proceeds rapidly, especially in the presence of acid or base catalysts, to yield cyclopropanecarboxylic acid and hydrogen cyanide.[1] This process is the principal cause of sample degradation during storage and handling.

• Thermal Decomposition: While stable at recommended storage temperatures, cyclopropanecarbonyl cyanide will decompose upon heating. High temperatures can lead to the release of toxic and flammable gases, including hydrogen cyanide (HCN), carbon monoxide (CO), and various nitrogen oxides (NOx).[2][3] The high ring strain of the cyclopropane moiety also makes it susceptible to ring-opening under harsh thermal conditions, though this is secondary to hydrolysis.[4]

• Base/Acid-Catalyzed Decomposition: Trace amounts of acids or bases will significantly accelerate the rate of hydrolysis.[1] It is crucial to remember that common laboratory surfaces, glassware contaminants, or acidic/basic functional groups within a reaction substrate can serve as catalysts for decomposition.

Below is a diagram illustrating the primary hydrolytic decomposition pathway.

Caption: The primary decomposition pathway via hydrolysis.

Q3: What are the definitive procedures for storing cyclopropanecarbonyl cyanide to ensure its stability?

Proper storage is non-negotiable and is the single most important factor in preserving the reagent's integrity. Acyl cyanides have a limited shelf life, and improper storage will render them unusable.[1]

Parameter	Recommendation	Rationale & Expert Insight
Temperature	2–8°C (Refrigerator)	Reduces the rate of potential decomposition pathways. Do not freeze , as this can cause moisture from the air to condense inside the container upon thawing.
Atmosphere	Under dry, inert gas (Argon or Nitrogen)	Absolutely critical. This displaces air and, more importantly, moisture, directly preventing the primary hydrolysis pathway.[1][5]
Container	Tightly sealed, amber glass bottle with a PTFE-lined cap or a flame-sealed ampoule.	Prevents moisture ingress and protects from light.[6] For multi-use bottles, the septum integrity is key; repeated punctures can introduce atmospheric moisture.
Location	Cool, dry, well-ventilated, designated area for flammable and highly toxic chemicals.	Must be segregated from incompatible materials, especially acids, bases, alcohols, and oxidizing agents.[3][7] Storing away from water sources is paramount.[8]

Q4: How should I handle the reagent during an experiment to prevent decomposition?

Your handling technique is as important as storage. The goal is to transfer the reagent from its storage container to the reaction vessel without any exposure to air or moisture.

Expert Protocol:

• Preparation is Key: All glassware must be rigorously dried (e.g., oven-dried at >120°C for several hours or flame-dried under vacuum) and cooled under a stream of inert gas.

• Solvent Purity: Use only anhydrous solvents, preferably freshly distilled or passed through a solvent purification system.

• Inert Atmosphere Transfer: All manipulations must be performed under an inert atmosphere, either in a glovebox or using Schlenk line techniques.[5][9]

• Temperature Equilibration: Before opening, allow the reagent container to warm to ambient temperature while still under an inert atmosphere (e.g., in a desiccator). This prevents condensation of atmospheric moisture on the cold surface of the container and neck.

• Reagent Transfer: Use a dry, gas-tight syringe to withdraw the required amount of the liquid. Ensure you are using a positive pressure of inert gas in the reagent bottle to prevent air from entering.

The following workflow diagram summarizes the best practices for handling.

Caption: A workflow to minimize decomposition during experiments.

Troubleshooting Guide

Even with the best practices, issues can arise. This guide provides a systematic way to troubleshoot common problems.

Symptom	Possible Cause Related to Stability	Recommended Action & Validation
Low or No Reaction Yield	Reagent is decomposed. The most likely cause is hydrolysis to the unreactive cyclopropanecarboxylic acid.[10]	• Use a fresh, unopened bottle or ampoule of the reagent.• Before use, carefully take a small aliquot and check its purity via ¹H NMR or IR spectroscopy. Look for the absence of a broad -OH stretch (acid) in the IR and the correct chemical shifts in the NMR.• Re-verify that all solvents and other reagents are strictly anhydrous.
Formation of Unexpected Side Products	Reaction with decomposition products. The cyclopropanecarboxylic acid byproduct can participate in or inhibit the desired reaction.	• Purify the reagent immediately before use via short-path distillation under high vacuum. CAUTION: This should only be attempted by experienced personnel due to the reagent's toxicity and thermal lability.• Consider an in-situ generation method if a reliable one exists for your specific application.[1]
Reaction Stalls or is Sluggish	Quenching by trace moisture. The reagent is highly sensitive and even small amounts of water in the reaction mixture can consume it before it reacts with the substrate.	• Add freshly activated 3Å or 4Å molecular sieves to the reaction mixture (ensure they are compatible with your reagents).• Re-dry all solvents and non-acidic liquid reagents over a suitable drying agent.
Exothermic Event Upon Addition	Rapid decomposition. Adding the reagent to a wet solvent or a reaction mixture containing incompatible materials (e.g., water, alcohols, bases) can cause rapid, exothermic hydrolysis.[1][11]	• STOP the addition immediately.• Ensure the reaction is under control and properly cooled.• Re-evaluate the experimental setup to identify and eliminate the source of moisture or incompatibility.

Safety & Disposal Protocols

Q5: What are the critical safety risks of cyclopropanecarbonyl cyanide decomposition?

The primary and most severe risk associated with the decomposition of cyclopropanecarbonyl cyanide is the release of highly toxic and flammable hydrogen cyanide (HCN) gas .[1][9] HCN is rapidly fatal if inhaled or absorbed through the skin and may not be detectable by odor for a significant portion of the population.[9][12]

Therefore, all handling must be conducted in a certified chemical fume hood. [9][13] A designated work area should be established, and emergency procedures, including access to a cyanide exposure antidote kit and trained first-aiders, should be in place before beginning any work.[1][9][14]

Q6: How do I safely quench and dispose of excess reagent or contaminated waste?

Never dispose of active cyclopropanecarbonyl cyanide directly into a waste container. It must be quenched first. The goal is to safely convert the cyanide into a less toxic form.

Recommended Quenching Protocol: This procedure must be performed in a chemical fume hood with appropriate PPE.[9][15]

• Prepare the Quenching Solution: In a separate flask, prepare a solution of sodium hydroxide (to maintain a pH > 10) and an excess of an oxidizing agent like commercial bleach (sodium hypochlorite).[15]

• Cool the Reaction: Cool the flask containing the residual cyclopropanecarbonyl cyanide or reaction mixture in an ice bath.

• Slow Addition: While stirring vigorously, slowly and carefully add the cyanide-containing solution to the basic bleach solution via a dropping funnel. Never add the quenching solution to the cyanide. The reaction can be exothermic; control the addition rate to keep the temperature manageable.[16]

• Stir and Test: Allow the mixture to stir for several hours at room temperature to ensure complete destruction of the cyanide.[15]

• Verify Destruction: Before disposal, test for the presence of residual cyanide using commercially available cyanide test strips.[15]

• Dispose: Once cyanide is confirmed to be absent, the resulting solution can be neutralized and disposed of according to your institution's hazardous waste protocols.

By understanding the inherent instability of cyclopropanecarbonyl cyanide and adopting these rigorous handling, storage, and disposal protocols, you can harness its synthetic power safely and effectively.

References

• Grokipedia. (n.d.). Acyl cyanide. Retrieved from a publicly available online encyclopedia.
• BenchChem. (n.d.). Safe Handling and Storage of Reactive Chemical Intermediates. Retrieved from a publicly available online technical resource.

• Cole-Parmer. (2005). Material Safety Data Sheet - Cyclopropyl cyanide, 98%. [Link]

• BenchChem. (n.d.). Technical Support Center: Quenching Procedures for Reactions Involving Excess Cyanide. Retrieved from a publicly available online technical resource.

• McCloskey, C. M., & Coleman, G. H. (1944). Cyclopropanecarboxylic acid. Organic Syntheses, 24, 36. [Link]

• Shell International Research Maatschappij N.V. (1974). Process for the preparation of cyclopropyl cyanide from 4-chlorobutyronitrile.

• Merck & Co., Inc. (1998). Cyclopropylacetylene. Organic Syntheses, 77, 231. [Link]

• Stanford University Environmental Health & Safety. (n.d.). Information on Cyanide Compounds. [Link]

• Pipitone, D., & Hedberg, D. (1982). Safe Chemical Storage: A Pound of Prevention is Worth a Ton of Trouble.
• Grokipedia. (2026). Cyclopropyl cyanide. Retrieved from a publicly available online encyclopedia.

• Bar-Or, Y., & Leonov, H. (2021). Acyl-1,4-Dihydropyridines: Universal Acylation Reagents for Organic Synthesis. Molecules, 26(11), 3324. [Link]

• Eastman Kodak Company. (1995). Processes for the preparation of cyclopropanecarboxylic acid and derivatives thereof.

• University of Illinois Division of Research Safety. (2014). Cyanides. [Link]

• University of California, Berkeley - Office of Environment, Health & Safety. (n.d.). Safe Storage of Chemicals. [Link]

• Wikipedia. (n.d.). Cyclopropyl cyanide. [Link]

• BenchChem. (n.d.). Troubleshooting Common Issues in Cyclopropane-1,2-dicarbohydrazide Reactions. Retrieved from a publicly available online technical resource.

• Schlatter, M. J. (1943). Cyclopropyl cyanide. Organic Syntheses, 23, 20. [Link]

• Peisach, J., et al. (1984). Formation of cyanide from carbon 1 of 1-aminocyclopropane-1-carboxylic acid during its conversion to ethylene. Proceedings of the National Academy of Sciences, 81(1), 1-5. [Link]

• Valdés, H., et al. (2013). Kinetics and pathways of cyanide degradation at high temperatures and pressures. Industrial & Engineering Chemistry Research, 52(5), 1879-1886. [Link]

• Chapman University. (2012). Guidelines for Chemical Storage. [Link]

• Peisach, J., et al. (1984). Formation of cyanide from carbon 1 of 1-aminocyclopropane-1-carboxylic acid during its conversion to ethylene. PubMed. [Link]

• Dartmouth College Environmental Health and Safety. (n.d.). Dartmouth College Guidelines for Safe Use of Cyanide Salts. [Link]

• Virginia Tech Chemistry Department. (2006). Quenching Reactive Substances. Retrieved from a publicly available online university document.
• Hoechst Aktiengesellschaft. (1979). Process for the preparation of acyl cyanide compounds.

• Columbia University Environmental Health & Safety. (2013). Cyanide Safe Use Guidelines. [Link]

• BenchChem. (n.d.). Technical Support Center: Preserving Cyclopropane Integrity in Chemical Reactions. Retrieved from a publicly available online technical resource.
• Xi'an University of Architecture and Technology. (2021). Thermal decomposition degradation method and device for cyanide in wastewater.

• Oae, S., & Kashiwagi, T. (1972). Decomposition of diacyl peroxides. Part VIII. Mechanism of thermal decomposition of cyclopropaneacetyl peroxide. Journal of the Chemical Society, Perkin Transactions 2, 1732-1735. [Link]

• National Center for Biotechnology Information. (n.d.). Cyclopropanecarbonitrile. PubChem Compound Summary for CID 79637. [Link]

• Banks, R. E., et al. (1976). Cyclopropane chemistry. Part III. Thermal decomposition of some halogenopolyfluorocyclopropanes. Journal of the Chemical Society, Perkin Transactions 1, 1226-1230. [Link]

• Vasiliou, A., et al. (2024). Thermal Decomposition of 2-Cyclopentenone. The Journal of Physical Chemistry A, 128(44), 9202-9216. [Link]

Sources

• 1. Acyl cyanide — Grokipedia [grokipedia.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. nbinno.com [nbinno.com]
• 6. csuohio.edu [csuohio.edu]
• 7. ehs.berkeley.edu [ehs.berkeley.edu]
• 8. chapman.edu [chapman.edu]
• 9. Information on Cyanide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 10. benchchem.com [benchchem.com]
• 11. datasheets.scbt.com [datasheets.scbt.com]
• 12. Cyanides | Division of Research Safety | Illinois [drs.illinois.edu]
• 13. research.columbia.edu [research.columbia.edu]
• 14. ehs.dartmouth.edu [ehs.dartmouth.edu]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. orgsyn.org [orgsyn.org]

Technical Support Center: Removal of Cyanide Impurities from Reaction Mixtures

Welcome to the technical support center for cyanide impurity removal. This guide is designed for researchers, scientists, and drug development professionals who encounter residual cyanide in their reaction mixtures. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles and field-tested insights to help you troubleshoot and optimize your purification processes effectively and safely.

This resource is structured into two main sections: a Troubleshooting Guide to address specific experimental issues and a Frequently Asked Questions (FAQs) section for broader conceptual understanding.

Troubleshooting Guide

This section addresses common problems encountered during the removal of cyanide impurities. Each issue is presented with likely causes and actionable solutions.

Problem 1: Incomplete Cyanide Removal After Treatment

You've completed your quenching protocol, but analytical testing shows cyanide levels are still above the required limit (e.g., >5 ppm).[1]

Possible Cause A: Incorrect Choice of Removal Method

• Causality: Cyanide exists in various forms, including free cyanide (CN⁻, HCN), Weak Acid Dissociable (WAD) cyanides (complexed with metals like zinc or copper), and Strong Acid Dissociable (SAD) cyanides (e.g., ferrocyanide, [Fe(CN)₆]⁴⁻).[2][3][4] Milder methods that work for free cyanide may be ineffective against highly stable SAD complexes. For instance, alkaline chlorination is less effective against stable complexes like ferricyanide.[4]

• Solution:

  • Characterize Your Cyanide: If possible, determine the nature of the cyanide species in your mixture. Standard analytical methods can distinguish between Free, WAD, and Total Cyanide.[5]

  • Select a More Robust Method: For stable SAD complexes, consider precipitation with a metal salt like ferrous sulfate to form insoluble Prussian blue or related compounds.[6][7] Alternatively, advanced oxidation processes (AOPs) like UV/H₂O₂ can break down these highly stable complexes by generating powerful hydroxyl radicals.[4]

Possible Cause B: Sub-optimal Reaction Conditions (pH, Temperature, Stoichiometry)

• Causality: Every removal method has an optimal operational window. For oxidative methods like alkaline chlorination, the pH is critical. The first stage (cyanide to cyanate) requires a high pH (≥10) to prevent the formation of toxic cyanogen chloride and to keep HCN from volatilizing.[4][8] For precipitation with ferrous sulfate, the pH and the Fe²⁺:CN⁻ molar ratio are crucial for efficient removal.[7]

• Solution:

  • Verify and Optimize pH: Use a calibrated pH meter to monitor and adjust the pH of the reaction mixture throughout the process. For hypochlorite oxidation, maintain a pH of 10-11.[4]

  • Ensure Stoichiometric Excess: A common pitfall is underdosing the quenching agent. Based on the quantified initial cyanide concentration, add a stoichiometric excess of the reagent (e.g., 1.1 to 1.5 equivalents or more) to drive the reaction to completion.

  • Check Temperature and Time: Ensure the reaction is allowed to proceed for a sufficient duration at the recommended temperature. Some processes, like oxidation with hydrogen peroxide, may require elevated temperatures to be effective.[9]

Possible Cause C: Matrix Interference

• Causality: Other components in your reaction mixture can compete for the quenching agent or interfere with the removal mechanism. For example, other reducing agents in the mixture can consume an oxidant like sodium hypochlorite before it has a chance to react with the cyanide.

• Solution:

  • Analyze the Matrix: Identify other reactive species in your mixture.

  • Increase Reagent Dose: If competing species are present, a higher excess of the quenching agent may be required. This should be determined empirically through small-scale optimization experiments.

  • Consider a Different Method: If matrix effects are severe, switch to a more selective removal method. For example, precipitation as ferrocyanide can be more specific than broad-spectrum oxidation.[6]

Problem 2: Product Degradation During Cyanide Removal

Your active pharmaceutical ingredient (API) or key intermediate is sensitive and degrades upon addition of the cyanide quenching agent.

Possible Cause: Harsh Reagents (e.g., Strong Oxidants)

• Causality: Strong oxidants like sodium hypochlorite or hydrogen peroxide are not selective for cyanide and can react with sensitive functional groups (amines, thiols, phenols, etc.) on your molecule of interest.[9][10]

• Solution:

  • Use a Milder, More Selective Reagent:

    • Ferrous Sulfate Precipitation: This method relies on complexation and precipitation rather than oxidation and is generally compatible with a wider range of functional groups.[7]

    • Aldehyde/Ketone Scavenging: Reagents like acetaldehyde or formaldehyde react with nucleophilic cyanide to form stable cyanohydrins, a non-oxidative pathway.[1][11] This can be highly effective and selective.

  • Optimize Conditions: If a mild oxidant is necessary, carefully control the stoichiometry, temperature (run at lower temperatures), and reaction time to minimize product degradation while still achieving cyanide removal.

Problem 3: Inaccurate Quantification of Residual Cyanide

You are getting inconsistent or non-reproducible results from your cyanide analysis, making it difficult to validate your removal process.

Possible Cause A: Interferences in the Analytical Method

• Causality: The analytical method itself can be prone to interferences from the reaction matrix. For example, in the common distillation-colorimetric method, substances like nitrates, nitrites, and thiocyanates can cause positive interferences.[5] Aldehydes can also interfere by converting cyanide to nitrite under certain conditions.[5]

• Solution:

  • Consult Your Analytical Lab: Discuss the matrix of your sample with the analytical chemists. They can often modify the method to mitigate interferences, for example, by adding sulfamic acid to remove nitrite interference.[5]

  • Use an Orthogonal Method: Validate your results using a different analytical technique. If you are using a colorimetric method, confirm key results with an ion-selective electrode (ISE) method, which may have different interference profiles.[12]

Possible Cause B: Sample Handling and Stability

• Causality: Cyanide is not always stable in solution. In acidic or neutral solutions, it can be lost as volatile HCN gas.[13] Furthermore, strong iron-cyanide complexes can decompose when exposed to UV light, leading to artificially low readings for total cyanide.[5]

• Solution:

  • Proper Sample Preservation: As soon as a sample is taken, its pH should be raised to >12 with NaOH to convert all HCN to the non-volatile CN⁻ ion.

  • Protect from Light: Store samples in amber or opaque containers to prevent photochemical decomposition of cyanide complexes.[5]

  • Analyze Promptly: Analyze samples as quickly as possible after collection.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for removing cyanide impurities from reaction mixtures?

There are three main strategies for cyanide removal, each with its own advantages and disadvantages.

Method Category	Principle	Common Reagents	Pros	Cons
Chemical Oxidation	Converts toxic cyanide into the much less toxic cyanate (OCN⁻), which can be further hydrolyzed to CO₂ and nitrogen.[2][4]	Sodium Hypochlorite (NaOCl), Hydrogen Peroxide (H₂O₂), Potassium Permanganate (KMnO₄)[9]	Fast, effective for free and WAD cyanides, well-established.	Can be non-selective and degrade the desired product; may produce hazardous byproducts (e.g., chlorinated organics).[4]
Precipitation / Complexation	Uses metal salts to form stable, insoluble metal-cyanide complexes that can be removed by filtration.[6][13]	Ferrous Sulfate (FeSO₄), Copper or Zinc Salts.[10][14]	Highly selective for cyanide, gentle on most organic molecules, cost-effective.	Introduces metal salts into the waste stream; precipitate can be difficult to filter; stability of precipitate can be pH-dependent.[10][14]
Scavenging / Adsorption	Adds a reagent that reacts directly with cyanide to form a new, non-toxic adduct, or uses a solid support to adsorb the cyanide.	Acetaldehyde, Formaldehyde, Ketones[1][15]; Activated Carbon[16]	Very mild and selective (scavengers); can be used in situ.	Scavenger adducts remain in the mixture and must be removed; adsorption can be slow and may have limited capacity.
Physical Removal (Sparging)	The reaction mixture is acidified to convert CN⁻ to volatile HCN, which is then removed by bubbling an inert gas (e.g., N₂) through the solution.[3]	An acid (e.g., H₂SO₄) and an inert gas (N₂).	Effective and does not add quenching reagents.	EXTREMELY HAZARDOUS. Requires a closed system with a secondary scrubber (e.g., NaOH solution) to trap the highly toxic HCN gas. Not recommended without specialized equipment and safety protocols.[17][18]

Q2: How do I choose the right cyanide removal method for my specific reaction?

The optimal method depends on several factors. Use the following decision tree to guide your choice.

Caption: Decision tree for selecting a cyanide removal method.

Q3: What are the critical safety precautions when handling cyanide and performing removal?

Cyanide is acutely toxic via all routes of exposure (inhalation, ingestion, skin contact).[19][20] Strict adherence to safety protocols is mandatory.

• Engineering Controls: Always handle solid cyanide salts and conduct all cyanide reactions and quenching procedures in a certified chemical fume hood.[19][21] Ensure the fume hood is functioning correctly before starting work.

• Avoid Acids: Never mix cyanide salts or basic cyanide solutions with acids unless it is part of a controlled procedure (like sparging) in a closed system. Acids react rapidly with cyanide salts to liberate deadly hydrogen cyanide (HCN) gas.[21][22]

• Personal Protective Equipment (PPE): Wear appropriate PPE at all times. This includes:

  • A lab coat and proper laboratory attire (long pants, closed-toe shoes).[23]

  • Safety goggles and a face shield if there is a splash hazard.[23]

  • Chemical-resistant gloves. Double-gloving is highly recommended.[21][23]

• Designated Area: Establish a designated area for working with cyanide, clearly marked with warning signs.[21][23]

• Emergency Preparedness: Ensure an emergency safety shower and eyewash are accessible and have been recently tested.[21] All personnel working in the lab must be aware of the hazards and trained on emergency procedures for cyanide exposure.[22]

• Waste Disposal: All cyanide-containing waste, including contaminated wipes, gloves, and solutions, is considered P-listed hazardous waste and must be disposed of according to institutional and regulatory guidelines.[23] Keep cyanide waste separate from other waste streams, especially acidic waste.[23]

Q4: How can I accurately quantify low levels of cyanide in my reaction mixture?

Quantifying cyanide at low ppm levels requires sensitive and specific analytical methods. The most common and reliable approach is a two-step process:

• Distillation: The sample is subjected to a reflux-distillation in the presence of a strong acid.[24] This process decomposes even stable metal-cyanide complexes, liberating all cyanide as HCN gas. The HCN is then passed through a scrubber containing a sodium hydroxide solution, which traps it as sodium cyanide (NaCN).[12][24] This step effectively separates the cyanide from interfering matrix components.

• Detection: The concentration of cyanide in the NaOH trapping solution is then determined.

  • For low concentrations (<1 mg/L): A colorimetric (spectrophotometric) method is typically used. The cyanide is reacted with chloramine-T and then a pyridine-barbituric acid reagent to form a colored complex, the absorbance of which is measured.[24] This method is sensitive down to approximately 0.02 mg/L.[24]

  • For higher concentrations (>1 mg/L): A titrimetric procedure using a standard solution of silver nitrate (AgNO₃) with an indicator is often employed.[24]

An alternative is the use of an Ion-Selective Electrode (ISE), which can measure cyanide ion activity directly in the trapping solution.[12]

Experimental Protocols

Protocol 1: Cyanide Removal by Alkaline Hypochlorite Oxidation

This protocol is effective for free and WAD cyanides. Caution: This reaction is exothermic and produces gas. Perform on a small scale first and add reagents slowly.

• Preparation: In a certified chemical fume hood, place your reaction mixture in a suitable flask equipped with a stirrer. Insert a calibrated pH probe.

• pH Adjustment: While stirring, slowly add 1 M Sodium Hydroxide (NaOH) solution to raise the pH of the mixture to between 10.5 and 11.0. This is a critical step to ensure cyanide is in the CN⁻ form and to prevent HCN gas evolution.[8]

• Oxidant Addition: Slowly add a 10-15% solution of sodium hypochlorite (NaOCl, bleach) dropwise. A stoichiometric excess (e.g., 1.5 equivalents relative to cyanide) is recommended. Monitor the temperature and add the NaOCl at a rate that keeps the temperature manageable.

• Reaction: Stir the mixture at room temperature for 1-2 hours. The cyanide is oxidized to cyanate (OCN⁻).[8]

• Verification (Optional but Recommended): Take a small aliquot of the reaction mixture and test for the absence of cyanide using a qualitative method or submit for quantitative analysis.

• Neutralization of Excess Hypochlorite: Slowly add a reducing agent like sodium bisulfite (NaHSO₃) or sodium thiosulfate (Na₂S₂O₃) until the excess hypochlorite is quenched (this can be tested with potassium iodide-starch paper).

• Final pH Adjustment & Workup: Adjust the pH of the solution as required for your downstream processing or waste disposal.

Protocol 2: Cyanide Removal by Ferrous Sulfate Precipitation

This protocol is suitable for products sensitive to oxidation and is effective for precipitating both free and complex cyanides.

• Preparation: In a certified chemical fume hood, place your reaction mixture in a flask with a stirrer.

• pH Adjustment: Adjust the pH of the solution to the optimal range for precipitation. While this can vary, a pH between 7.5 and 10.5 is often effective.[7] Use dilute NaOH or H₂SO₄ as needed.

• Reagent Addition: Prepare a fresh solution of ferrous sulfate (FeSO₄·7H₂O). Add the FeSO₄ solution slowly to the stirring cyanide-containing mixture. A molar ratio of Fe²⁺ to CN⁻ of at least 0.5:1 is typically required to form the stable [Fe(CN)₆]⁴⁻ complex.[7]

• Precipitation: A dark blue precipitate (typically Prussian blue or related compounds) should form. Allow the mixture to stir for at least 1 hour at room temperature to ensure complete precipitation.

• Removal of Precipitate: Remove the solid precipitate by filtration through a suitable medium (e.g., Celite®). Wash the filter cake with water or an appropriate solvent.

• Analysis: Analyze the filtrate to confirm that the cyanide concentration is below the target level.

References

• Information on Cyanide Compounds. Stanford Environmental Health & Safety. Available at: [Link]

• Removing cyanide from waterways. Chemscripts. Available at: [Link]

• LABORATORY SAFETY GUIDELINE Sodium and Potassium Cyanide. University of California, Santa Barbara. Available at: [Link]

• Cyanides. Division of Research Safety - University of Illinois. Available at: [Link]

• Cyanides Storage, Handling and General Use Information. University of Windsor. Available at: [Link]

• Cyanide Waste Treatment. Hach. Available at: [Link]

• Laboratory Use of Cyanide Salts Safety Guidelines. MIT Environmental Health & Safety. Available at: [Link]

• What to Do If You Have Cyanide in Your Industrial Wastewater. SAMCO Technologies. Available at: [Link]

• Cyanide Remediation: Current and Past Technologies. Department of Toxic Substances Control (DTSC), California. Available at: [Link]

• Cyanide Facts. International Cyanide Management Institute. Available at: [Link]

• Methods of destruction of cyanide in cyanide-containing waste. Google Patents.

• Cyanide Destruction. SGS. Available at: [Link]

• Method for the quantitative determination of cyanide. Google Patents.

• Cyanide UV Advanced Oxidation Toxicity Removal. Mepfast. Available at: [Link]

• Precipitation of cyanide solutions. Google Patents.

• Electrochemical Oxidation for Cyanide Removal in Metal Finishing Effluents. Netsol Water. Available at: [Link]

• Method 335.2: Cyanide, Total (Titrimetric, Spectrophotometric). U.S. EPA. Available at: [Link]

• Removal of Cyanide and Metals From Mineral Processing Waste Waters. CDC Stacks. Available at: [Link]

• Destruction of Cyanide in Aqueous Solution by Electrochemical Oxidation Method. ResearchGate. Available at: [Link]

• Precipitation of gold and silver from cyanide solutions by hydrated electrons generated by ionizing radiation. OSTI.GOV. Available at: [Link]

• MANUAL OF STANDARD OPERATING PROCEDURES FOR CYANIDE ANALYSIS. Available at: [Link]

• Cyanide and Cyanogenic Compounds—Toxicity, Molecular Targets, and Therapeutic Agents. MDPI. Available at: [Link]

• Precipitation of Cyanide as Cu2Fe(CN) 6 Compounds from Cyanidation and Detoxification Circuits. ResearchGate. Available at: [Link]

• Process for removing hydrogen cyanide from gaseous streams. European Patent Office. Available at: [Link]

• A Holistic Strategy for Cyanide Control and Safety for Pharmaceutical Manufacturing. ACS Publications. Available at: [Link]

• Countermeasures for Cyanide: Organometallics as Novel Cyanide Scavengers. Purdue e-Pubs. Available at: [Link]

• Precipitation of Gold, Silver, and Copper from Cyanide Solutions on Activated Charcoal. Digital Commons @ Montana Tech. Available at: [Link]

• to the determination of cyanides. The Southern African Institute of Mining and Metallurgy. Available at: [Link]

• Any cheap and practical traps for cyanide? ResearchGate. Available at: [Link]

• Hydrogen Cyanide (HCN) Removal System. Ravebo Scrubbers. Available at: [Link]

• The removal of cyanide from aqueous solution by the use of ferrous sulphate. The Southern African Institute of Mining and Metallurgy. Available at: [Link]

• Process for the separation of hydrogen cyanide from gases and waste gases. Google Patents.

• Spectrophotometric Determination of Trace Cyanide in Fruit Wines by the Catalytic Reaction of Ninhydrin Following Micro-Distillation. Oriental Journal of Chemistry. Available at: [Link]

• Wet Scrubbing for Cyanide Fumes Neutralization. saz enviro. Available at: [Link]

• Redirecting Intermediary Metabolism to Counteract Cyanide Poisoning. PMC. Available at: [Link]

• CYANIDE ANALYSIS: INTERFERENCES, CHALLENGES, TROUBLESHOOTING & MAXIMISING DATA QUALITY. ALS Global. Available at: [Link]

• Guide to Hydrogen Gas Scrubbers: Types, Applications, and Sodium Hydroxide Chemical Scrubbing. Torch-Air. Available at: [Link]

• A Review on Cyanide Gas Elimination Methods and Materials. PMC. Available at: [Link]

• The two faces of cyanide: an environmental toxin and a potential novel mammalian gasotransmitter. PMC. Available at: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. What to Do If You Have Cyanide in Your Industrial Wastewater - SAMCO Technologies [samcotech.com]
• 3. dtsc.ca.gov [dtsc.ca.gov]
• 4. Cyanide UV Advanced Oxidation Toxicity Removal [onyxepi.com]
• 5. alsglobal.com [alsglobal.com]
• 6. researchgate.net [researchgate.net]
• 7. saimm.co.za [saimm.co.za]
• 8. cdn.hach.com [cdn.hach.com]
• 9. US6596916B1 - Methods of destruction of cyanide in cyanide-containing waste - Google Patents [patents.google.com]
• 10. sgs.com [sgs.com]
• 11. Redirecting Intermediary Metabolism to Counteract Cyanide Poisoning - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ncei.noaa.gov [ncei.noaa.gov]
• 13. cyanidecode.org [cyanidecode.org]
• 14. researchgate.net [researchgate.net]
• 15. US5200161A - Process for the separation of hydrogen cyanide from gases and waste gases - Google Patents [patents.google.com]
• 16. digitalcommons.mtech.edu [digitalcommons.mtech.edu]
• 17. Hydrogen Cyanide (HCN) Removal System | Industrial Scrubber [raveboscrubber.com]
• 18. sazenviro.com [sazenviro.com]
• 19. Cyanides | Division of Research Safety | Illinois [drs.illinois.edu]
• 20. ehs-apps.mit.edu [ehs-apps.mit.edu]
• 21. Information on Cyanide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 22. uwindsor.ca [uwindsor.ca]
• 23. uthsc.edu [uthsc.edu]
• 24. nemi.gov [nemi.gov]

solvent effects on the reactivity of cyclopropanecarbonyl cyanide

Technical Support Center: Cyclopropanecarbonyl Cyanide

From the Desk of the Senior Application Scientist

Welcome to the technical support center for cyclopropanecarbonyl cyanide. This guide is designed for researchers, medicinal chemists, and process development scientists who are utilizing this highly reactive and versatile building block. My goal is to provide you with practical, field-tested insights into the nuanced reactivity of this molecule, with a special focus on the critical role of solvent effects. The following question-and-answer guide addresses common challenges and provides the rationale behind experimental choices to help you optimize your reactions, troubleshoot unexpected outcomes, and ensure the integrity of your results.

Frequently Asked Questions (FAQs) & Troubleshooting

Category 1: Stability and Handling

Question 1: My yield is consistently low, and I see significant byproduct formation, especially what appears to be cyclopropanecarboxylic acid. What's going on?

Answer: This is a classic and frequently encountered issue stemming from the inherent reactivity of the acyl cyanide functional group. The carbonyl carbon in cyclopropanecarbonyl cyanide is exceptionally electrophilic due to the combined electron-withdrawing effects of the adjacent carbonyl oxygen and the cyano group.[1] This makes it highly susceptible to nucleophilic attack by even weak nucleophiles, most notably water and alcohols.

If you are observing cyclopropanecarboxylic acid, it is almost certain that your reaction is suffering from hydrolysis. Acyl cyanides react readily with water to form the corresponding carboxylic acid and toxic hydrogen cyanide (HCN) gas.[1][2][3] This can happen under milder conditions than ester hydrolysis, often even with trace moisture in your solvents or reagents.[3]

Troubleshooting Steps:

• Solvent Purity: Ensure you are using anhydrous solvents. Purchase high-purity anhydrous solvents and handle them under an inert atmosphere (Nitrogen or Argon). Consider passing the solvent through a column of activated alumina or molecular sieves immediately before use.

• Reagent Purity: Dry all other reagents. If using an amine nucleophile, for instance, ensure it is free of water. Liquid amines can be dried over KOH or CaH₂ and distilled.

• Atmosphere: Run your reactions under a strictly inert atmosphere. This prevents atmospheric moisture from entering the reaction vessel.

Question 2: I am attempting a reaction in methanol to form the methyl ester, but the reaction is messy. Is this a viable strategy?

Answer: While it may seem logical to use an alcohol as a solvent for alcoholysis, this is often a problematic approach for highly reactive acylating agents like acyl cyanides. The reaction of an acyl cyanide with an alcohol (alcoholysis) to form an ester is typically very fast.[1] However, because the alcohol is present in a vast excess as the solvent, the reaction can be difficult to control.

More importantly, if your starting material or other reagents contain any acidic or basic impurities, these can catalyze rapid and uncontrolled side reactions. For example, any base can deprotonate the alcohol, forming a much more potent alkoxide nucleophile, which can lead to undesired reactions. Conversely, acid can catalyze hydrolysis if any water is present.[2][3] Aromatic acyl cyanides are known to be less reactive than their alkyl counterparts, but cyclopropanecarbonyl cyanide should be treated as a highly reactive alkyl acyl cyanide.[4]

Recommended Approach: Instead of using the alcohol as the solvent, use an inert, anhydrous aprotic solvent like Tetrahydrofuran (THF), Diethyl Ether, or Dichloromethane (DCM). Then, add your alcohol nucleophile stoichiometrically (e.g., 1.0-1.2 equivalents). This provides precise control over the reaction, minimizes side reactions, and generally leads to cleaner product formation.

Category 2: Solvent Selection and Reactivity

Question 3: What is the fundamental difference between using a polar aprotic vs. a polar protic solvent for my reaction with a charged nucleophile (e.g., NaN₃)?

Answer: This is a cornerstone concept in physical organic chemistry that has profound practical implications for your experiment. The choice between these solvent classes directly influences the reactivity of your nucleophile and the stability of your starting material.

• Polar Protic Solvents (e.g., Water, Ethanol, Methanol): These solvents have O-H or N-H bonds. They can form strong hydrogen bonds with your charged nucleophile (the azide anion, in this case). This creates a "solvent cage" around the nucleophile, effectively stabilizing it and lowering its ground-state energy. To react, the nucleophile must shed some of these solvent molecules, which requires energy. The net effect is a blunted or reduced nucleophilicity . Furthermore, as discussed, these solvents are nucleophilic themselves and can lead to competitive solvolysis of your acyl cyanide.

• Polar Aprotic Solvents (e.g., DMF, DMSO, Acetonitrile, THF): These solvents possess dipoles but lack O-H or N-H bonds. They are excellent at solvating the cation (Na⁺) but interact only weakly with the anion (N₃⁻). This leaves the nucleophile "naked" and highly reactive, significantly accelerating the rate of nucleophilic substitution (Sₙ2-type) reactions. For a reaction involving cyclopropanecarbonyl cyanide, a polar aprotic solvent is almost always the superior choice as it maximizes the nucleophile's reactivity while minimizing the risk of solvolysis.[5]

The workflow below illustrates the divergent pathways based on solvent choice.

Caption: Divergent reaction pathways depending on solvent class.

Question 4: Can the cyclopropane ring itself react? I'm observing unexpected byproducts that don't seem to arise from the carbonyl group.

Answer: This is an excellent and insightful question. While the primary site of reactivity is the carbonyl carbon, the cyclopropane ring is not inert. Cyclopropane rings, particularly when adjacent to electron-withdrawing groups (like a carbonyl), can behave like a C=C double bond and are susceptible to nucleophilic ring-opening. This is especially true for "donor-acceptor" cyclopropanes.[6]

In your case, the carbonyl group is a powerful acceptor. If your nucleophile is sufficiently strong and reaction conditions are harsh (e.g., high temperature), you could potentially see a 1,3-addition leading to a ring-opened γ-cyano ester or related structure.[6]

Diagnostic Check: If you suspect ring-opening, carefully analyze your crude reaction mixture by ¹H NMR and ¹³C NMR. Look for the disappearance of the characteristic high-field cyclopropyl protons (typically 0.5-1.5 ppm) and the appearance of signals corresponding to a linear alkyl chain. Mass spectrometry will also be invaluable to identify the mass of the unexpected product. If confirmed, consider running the reaction at a lower temperature to favor the lower activation energy pathway of carbonyl substitution over ring-opening.

Data Summary: Solvent Selection Guide

The following table provides a general guideline for selecting a solvent for reactions involving cyclopropanecarbonyl cyanide. The relative rates are qualitative estimates based on established principles of acyl cyanide reactivity.

Solvent Class	Examples	Expected Stability of Acyl Cyanide	Suitability for Nucleophilic Substitution	Rationale
Polar Aprotic	THF, Acetonitrile, DMF, DMSO	Good (if anhydrous)	Excellent	Solvates cations well, leaving the nucleophile highly reactive. Non-nucleophilic nature prevents solvolysis.[1]
Nonpolar Aprotic	Toluene, Hexanes, Benzene	Excellent (if anhydrous)	Moderate to Good	Does not solvate ions well, which can limit the solubility and reactivity of ionic nucleophiles. Good for non-polar reactants.[7]
Polar Protic	Water, Methanol, Ethanol, Isopropanol	Very Poor	Not Recommended	Acts as a competing nucleophile, leading to rapid solvolysis (hydrolysis/alcoholysis).[1][4] Hydrogen bonds with and deactivates anionic nucleophiles.
Halogenated	Dichloromethane (DCM), Chloroform	Good (if anhydrous and stabilizer-free)	Good	Generally inert and good at dissolving a wide range of organic compounds. Ensure it is free from acidic impurities (often from stabilizer degradation) which could catalyze decomposition.

Experimental Protocol: Comparative Aminolysis in Aprotic vs. Protic Solvents

This protocol provides a method to demonstrate the profound effect of solvent choice on the reaction between cyclopropanecarbonyl cyanide and a model amine, benzylamine.

Objective: To synthesize N-benzylcyclopropanecarboxamide and compare the reaction outcome in an optimal aprotic solvent (THF) versus a suboptimal protic solvent (Ethanol).

Safety Warning: This reaction can produce hydrogen cyanide (HCN), a highly toxic and volatile gas. All operations must be conducted in a certified chemical fume hood. Always have an emergency plan and appropriate personal protective equipment (PPE). Cyanide waste must be quenched and disposed of according to institutional safety protocols (e.g., treatment with bleach or hydrogen peroxide at high pH).[8]

Materials & Reagents:

• Cyclopropanecarbonyl cyanide (MW: 93.10 g/mol )

• Benzylamine (MW: 107.15 g/mol ), freshly distilled

• Anhydrous Tetrahydrofuran (THF)

• Absolute Ethanol (200 proof)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Ethyl Acetate (EtOAc)

• Hexanes

Procedure:

Part A: Reaction in Anhydrous THF (Optimal)

• To a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add cyclopropanecarbonyl cyanide (0.93 g, 10 mmol).

• Dissolve the acyl cyanide in 20 mL of anhydrous THF. Cool the solution to 0 °C in an ice bath.

• In a separate vial, dissolve benzylamine (1.07 g, 10 mmol) in 5 mL of anhydrous THF.

• Add the benzylamine solution dropwise to the stirred acyl cyanide solution over 10 minutes.

• Allow the reaction to warm to room temperature and stir for 1 hour.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Quench the reaction by slowly adding 20 mL of water. Transfer the mixture to a separatory funnel and extract with Ethyl Acetate (3 x 20 mL).

• Combine the organic layers and wash with saturated NaHCO₃ (2 x 15 mL) and then brine (1 x 15 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude amide by recrystallization or column chromatography (e.g., silica gel, 30% EtOAc in Hexanes).

Part B: Reaction in Ethanol (Suboptimal)

• To a 50 mL round-bottom flask, add cyclopropanecarbonyl cyanide (0.93 g, 10 mmol).

• Dissolve the acyl cyanide in 20 mL of absolute ethanol and cool to 0 °C.

• Add benzylamine (1.07 g, 10 mmol) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 1 hour.

• Analysis: Take an aliquot of the crude reaction mixture for ¹H NMR and LC-MS analysis. You will likely observe a mixture of the desired N-benzylcyclopropanecarboxamide and the solvolysis byproduct, ethyl cyclopropanecarboxylate. The ratio will depend on the relative rates of aminolysis vs. alcoholysis.

Expected Outcomes & Mechanistic Rationale

The diagram below outlines the competing reactions in the suboptimal protic solvent system.

Caption: Competing reaction pathways in a protic solvent.

In the THF reaction (Part A), the primary pathway is aminolysis, and a high yield of the desired amide is expected. In the ethanol reaction (Part B), two nucleophiles are competing for the electrophilic carbonyl carbon: benzylamine and the ethanol solvent. While the amine is generally a stronger nucleophile, the vast excess of ethanol as the solvent makes solvolysis a significant competing reaction, leading to a mixture of products and a lower yield of the desired amide.

References

• Acyl cyanide - Grokipedia. (n.d.). Grokipedia.
• Halevi, E. A., & Said, M. A. (1970). Acylation. Part XXII. The mechanism of hydrolysis of acyl cyanides in concentrated aqueous acid. Journal of the Chemical Society B: Physical Organic, 375.
• Halevi, E. A., & Said, M. A. (1970). Acylation. Part XXI. Kinetics and mechanism of the hydrolysis of acyl cyanides. Journal of the Chemical Society B: Physical Organic, 367.
• Waylander. (2018, February 23). Why is acetyl cyanide not obtained from acetyl chloride? Chemistry Stack Exchange.
• Honma, T., & Tada, Y. (1974). Acyl Cyanide. VI. The Synthesis of 1-Cyano-1-alkenyl Esters by the Reaction of Acyl Cyanides with Acid Chlorides. Synthesis and Mechanism. Bulletin of the Chemical Society of Japan, 47(4), 982-985.
• Merz, A. (1979). Process for the preparation of acyl cyanides. Google Patents.
• Ivanov, A. S., et al. (2018). Ring Opening of Donor-Acceptor Cyclopropanes with Cyanide Ion and Its Surrogates. Request PDF.
• Graham, D. W. (1974). Preparation of cyclopropyl cyanide from 4-hlorobutyronitrile. Google Patents.
• Raza, M. A., et al. (2023). Unmasking Cyanide Toxicity: A Case of Encephalopathy and Ventilatory Support Following Smoke Inhalation. PMC.

Sources

• 1. Acyl cyanide — Grokipedia [grokipedia.com]
• 2. Acylation. Part XXII. The mechanism of hydrolysis of acyl cyanides in concentrated aqueous acid - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 3. Acylation. Part XXI. Kinetics and mechanism of the hydrolysis of acyl cyanides - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. US3843709A - Preparation of cyclopropyl cyanide from 4-hlorobutyronitrile - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. academic.oup.com [academic.oup.com]
• 8. Unmasking Cyanide Toxicity: A Case of Encephalopathy and Ventilatory Support Following Smoke Inhalation - PMC [pmc.ncbi.nlm.nih.gov]

catalyst deactivation in cyclopropanecarbonyl cyanide involved reactions

Catalysis Technical Support Center: Troubleshooting Cyclopropanecarbonyl Cyanide Workflows

Welcome to the Advanced Catalysis Support Portal. Reactions involving acyl cyanides—specifically cyclopropanecarbonyl cyanide (CAS: 6047-92-3)—are powerful methods for synthesizing nitriles, amides, and cyclopropyl ketones. However, transition-metal catalyzed transformations of these substrates (such as decarbonylative cyanation or acceptorless dehydrogenation) are notoriously prone to premature catalyst death.

This guide provides mechanistic insights, diagnostic workflows, and self-validating protocols to help you identify, prevent, and reverse catalyst deactivation in your cyclopropanecarbonyl cyanide workflows.

Diagnostic Decision Tree: Palladium Catalysis

When utilizing Palladium catalysts for the decarbonylation of cyclopropanecarbonyl cyanide, the catalytic cycle is frequently interrupted by three primary off-cycle resting states: CO poisoning, cyanide bridging, and cyclopropyl ring opening[1].

Fig 1. Catalytic cycle and primary deactivation pathways in Pd-catalyzed acyl cyanide decarbonylation.

Frequently Asked Questions (FAQs) & Mechanistic Troubleshooting

Q1: Why does my Pd(0) catalyst rapidly lose activity during the decarbonylation of cyclopropanecarbonyl cyanide? A1: The deactivation is driven by the stoichiometric release of carbon monoxide (CO). Palladium-catalyzed decarbonylation of acyl cyanides proceeds via oxidative addition to form a cyanoacylpalladium complex, followed by CO extrusion[1]. If the extruded CO is not rapidly removed from the solvent, it acts as a strong π-acceptor ligand, outcompeting your phosphine ligands and trapping the metal as an inactive Pd(CO)x​ species.

Q2: I am observing unexpected allyl-cyanide byproducts and a stalled reaction. What is happening? A2: You are observing strain-driven β-carbon elimination. The cyclopropane ring is highly strained (~27.5 kcal/mol). Once the cyclopropyl-Pd-CN intermediate forms post-decarbonylation, the system can relieve this strain by undergoing ring-opening to form a stable, off-cycle π -allyl palladium complex. This pathway acts as an thermodynamic sink, permanently quenching the catalyst. Solution: Switch to a bulkier, strongly coordinating bidentate ligand (e.g., dppf or Xantphos) to accelerate the reductive elimination step before ring-opening can occur.

Q3: When using Ru-PNP pincer catalysts for reactions involving cyclopropanecarbonyl cyanide, the reaction abruptly stops at ~30% conversion. How can I fix this? A3: Ruthenium pincer complexes (like Ru-Macho) are highly susceptible to deactivation via the formation of ruthenium biscarbonyl monohydride cationic complexes, [RuH(PNP)(CO)2​]+ [2]. The second axial carbonyl ligand tightly binds to the Ru center, preventing substrate coordination. Because this binding is reversible under specific conditions, you can regenerate the active monocarbonyl species by applying photochemical irradiation (UV/Vis) or vigorous CO-sweeping to force CO dissociation[2].

Quantitative Data: Catalyst Deactivation Metrics

The table below summarizes the empirical limits and spectroscopic markers for common deactivation pathways, allowing you to monitor catalyst health in real-time.

Catalyst System	Primary Deactivation Mode	Spectroscopic Marker (In-situ)	Turnover Limit (TON)	Mitigation Strategy
Pd(PPh 3​ ) 4​	CO Poisoning	IR: ν (CO) ~ 2050 cm −1	< 50	Sub-surface N 2​ sparging
Pd(OAc) 2​ / dppf	Cyanide Bridging	NMR: Broad, unresolved peaks	~ 150	Syringe-pump substrate addition
Ru-Macho (PNP)	Biscarbonyl Formation	IR: ν (CO) 1920, 1980 cm −1	Stalls at ~ 30% conv.	UV irradiation / CO sweep[2]
Ni(COD) 2​	Cyclopropyl Ring Opening	GC-MS: Allyl-CN byproduct	Variable	Use bulky bidentate ligands

Standard Operating Procedures (SOPs)

SOP 1: Self-Validating CO-Swept Decarbonylative Cyanation

Objective: Prevent Pd(CO)x​ poisoning and [Pd-CN-Pd] oligomerization during the decarbonylation of cyclopropanecarbonyl cyanide. Causality: Active removal of CO shifts the equilibrium away from catalyst poisoning, while slow substrate addition keeps the steady-state concentration of coordinating CN − low.

• Reactor Setup: Equip a 2-neck round-bottom flask with a reflux condenser and a sub-surface PTFE sparging tube connected to an anhydrous N 2​ line.

• Catalyst Activation: Dissolve Pd(OAc) 2​ (5 mol%) and dppf (6 mol%) in degassed toluene. Heat to 80°C for 15 minutes until the solution turns deep red, indicating the formation of the active Pd(0) species.

• Substrate Addition: Load cyclopropanecarbonyl cyanide into a gas-tight syringe. Using a syringe pump, add the substrate at a rate of 0.1 mmol/min.

• Active CO Sweeping: Maintain a vigorous N 2​ sparge (50 mL/min) directly into the liquid phase throughout the addition.

• In-line Validation: Route the exhaust gas from the condenser through a bubbler containing an aqueous PdCl2​ solution.

  • Validation Check: If the bubbler solution turns black (precipitating Pd(0)), CO is successfully being extruded and removed. If the bubbler remains clear but the reaction stalls, the catalyst has deactivated via ring-opening or cyanide bridging.

SOP 2: Photochemical Reactivation of Ru-PNP Catalysts

Objective: Identify and reverse biscarbonyl deactivation in Ru-catalyzed workflows.

Fig 2. Diagnostic workflow for identifying and reversing Ru-PNP biscarbonyl catalyst deactivation.

• Kinetic Monitoring: Insert an ATR-IR probe into the reaction vessel. Monitor the baseline for the active monocarbonyl Ru-PNP complex ( ν (CO) ~ 1900 cm −1 ).

• Deactivation Detection: If a secondary, higher-wavenumber carbonyl stretch appears (typically 1920–1980 cm −1 ), the inactive [RuH(PNP)(CO)2​]+ complex has formed[2].

• Photochemical Reactivation: Irradiate the reaction vessel with a 365 nm LED array (100 W). Causality: UV/Vis irradiation promotes a metal-to-ligand charge transfer (MLCT), which selectively labilizes the weakly bound axial CO ligand without degrading the PNP pincer framework[2].

• In-line Validation: Observe the real-time decay of the secondary IR band. Once the peak disappears, turn off the LED array and resume standard thermal conditions.

References

• Murahashi, S.-I.; Naota, T.; Nakajima, N. "Palladium-catalyzed decarbonylation of acyl cyanides." Journal of Organic Chemistry, 1986. URL:[Link]

• Kar, S.; Sen, R.; Kothandaraman, J.; Prakash, S. G. K. "Mechanistic Insights into Ruthenium-Pincer-Catalyzed Amine-Assisted Homogeneous Hydrogenation of CO2 to Methanol." Journal of the American Chemical Society, 2019. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Navigating Cyclopropanecarbonylation: A Comparative Guide to Acyl Cyanide Alternatives

Target Audience: Researchers, scientists, and drug development professionals Content Focus: Mechanistic evaluation, quantitative performance, and self-validating protocols

Executive Summary: The Case Against Cyclopropanecarbonyl Cyanide

Historically, 1[1] (CAS 6047-92-3) has been utilized as an acyl anion equivalent and a potent electrophile in organic synthesis. However, its application in modern drug development is severely restricted by its hazardous profile. The reagent exhibits extreme moisture sensitivity and, upon hydrolysis, releases highly toxic hydrogen cyanide (HCN) gas[2]. Furthermore, handling cyanide-containing compounds requires stringent regulatory oversight and specialized safety infrastructure.

To maintain scientific rigor and operational safety, synthetic chemists must pivot to alternative reagents that offer superior chemoselectivity, higher atom economy, and safer handling profiles without sacrificing reactivity. This guide objectively compares three field-proven alternatives for cyclopropanecarbonylation and ketone synthesis.

Mechanistic Evaluation of Alternatives

Alternative 1: Cyclopropanecarbonyl Chloride (The Direct Acylator)

When rapid and scalable acylation is required, 3[3] is the industry standard.

• Causality & Mechanism: The highly polarized C-Cl bond makes the carbonyl carbon exceptionally electrophilic. The chloride ion acts as a superior leaving group compared to the cyanide ion. Because this reaction generates HCl as a byproduct, a non-nucleophilic base (e.g., Triethylamine or DIPEA) must be included to act as an acid scavenger, preventing the protonation of the incoming amine/alcohol nucleophile. This reagent is heavily utilized in the synthesis of active pharmaceutical ingredients (APIs), including the PARP inhibitor .

Alternative 2: Cyclopropanecarboxylic Acid + Coupling Reagents (The Precision Tool)

For late-stage functionalization of complex, acid-sensitive substrates, free cyclopropanecarboxylic acid is activated in situ using coupling reagents like EDC/HOBt or HATU.

• Causality & Mechanism: Direct amidation of a carboxylic acid requires extreme heat. Coupling reagents bypass this by converting the unreactive hydroxyl group into a highly reactive O-acylisourea intermediate. The addition of HOBt converts this into a stable active ester, suppressing unwanted side reactions (such as racemization or N-acylurea formation). This provides unparalleled chemoselectivity at room temperature.

Alternative 3: Weinreb Amide (The Ketone Specialist)

A niche use of acyl cyanides is the synthesis of ketones via the addition of Grignard or organolithium reagents. However, standard acylations often suffer from over-addition, yielding tertiary alcohols. The 4[4] solves this elegantly.

• Causality & Mechanism: By converting the cyclopropyl group into an N-methoxy-N-methylamide (Weinreb amide), nucleophilic attack by an organometallic reagent results in a stable, five-membered cyclic metal chelate. This tetrahedral intermediate resists collapse until it is deliberately quenched with aqueous acid, exclusively yielding the desired cyclopropyl ketone and completely blocking over-addition[4].

Logical decision tree for selecting cyclopropanecarbonylation reagents.

Quantitative Performance Comparison

The following table summarizes the operational metrics of each reagent class to aid in workflow selection:

Metric	Cyclopropanecarbonyl Cyanide	Cyclopropanecarbonyl Chloride	Carboxylic Acid + EDC/HOBt	Weinreb Amide
Typical Yields	60% – 80%	90% – 100%	85% – 95%	80% – 95%
Primary Byproduct	Hydrogen Cyanide (HCN)	Hydrogen Chloride (HCl)	Soluble Urea Derivatives	N,O-dimethylhydroxylamine
Toxicity Profile	High (Lethal gas risk)	Moderate (Corrosive)	Low (Mild irritant)	Low to Moderate
Stability	Poor (Moisture sensitive)	Moderate (Hydrolyzes in water)	Excellent (Bench-stable)	Excellent (Bench-stable)
Atom Economy	Moderate	High	Low (Requires bulky activators)	Moderate

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. Causality for critical steps is explicitly defined so researchers can troubleshoot deviations.

Protocol A: Synthesis of N-(4-nitrobenzenesulfonyl)cyclopropanecarboxamide via Acid Chloride

Reference standard adapted from Guidechem literature[3].

• Preparation: In an oven-dried flask under a nitrogen atmosphere, dissolve 4-nitrobenzenesulfonyl amide (1.26 mmol) in anhydrous tetrahydrofuran (THF, 6 mL).

• Catalyst & Base Addition: Add triethylamine (3.14 mmol) and N,N-dimethylpyridin-4-amine (DMAP, 0.13 mmol).

  • Causality: Triethylamine acts as the bulk acid scavenger. DMAP acts as a nucleophilic catalyst, attacking the acid chloride to form a highly electrophilic acylpyridinium intermediate, drastically accelerating the reaction.

• Acylation: Dropwise add cyclopropanecarbonyl chloride (1.26 mmol) at room temperature. Stir for 1 hour.

• Quench & Wash: Dilute the mixture with deionized water (50 mL) and wash with 2N HCl (50 mL).

  • Causality: The 2N HCl wash is critical; it protonates unreacted triethylamine and DMAP, pulling them into the aqueous layer and away from the organic product.

• Isolation: Separate the organic layer, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure. Purify via silica gel chromatography (0–5% Methanol in DCM) to yield the product quantitatively (~100%).

Protocol B: One-Pot Synthesis of Cyclopropanecarboxylic Weinreb Amide

Transition-metal-free methodology adapted from recent synthetic advancements.

• Reagent Mixing: In a dry reaction vessel, combine cyclopropanecarboxylic acid (2.0 equiv) and N,O-dimethylhydroxylamine (6.0 equiv) in anhydrous toluene.

• Activation: Slowly add phosphorus trichloride (PCl₃, 1.0 equiv).

  • Causality: PCl₃ acts as a dual-purpose activating agent. It converts the carboxylic acid into an acid chloride in situ without the need for isolation, while simultaneously managing the hydroxylamine coupling. Toluene is chosen as an aprotic, non-polar solvent to prevent competitive solvolysis.

• Heating: Heat the mixture to 60°C and stir for 30 minutes.

• Workup: Quench carefully with water, extract with ethyl acetate, wash with saturated NaHCO₃ to remove unreacted acid, dry, and concentrate to yield the bench-stable Weinreb amide.

Mechanistic pathway of Weinreb amide preventing nucleophilic over-addition.

References

• Benchchem - Cyclopropanecarbonyl cyanide | 6047-92-3.
• PubChem - Cyclopropanecarbonyl cyanide | C5H5NO | CID 11062308.
• Guidechem - What is Cyclopropanecarbonyl Chloride and how is it used?
• Thieme Connect - Synthetic Approaches to Contemporary Drugs that Contain the Cyclopropyl Moiety.
• Wikipedia - Weinreb ketone synthesis.
• Organic-Chemistry.org - One-Pot Transition-Metal-Free Synthesis of Weinreb Amides Directly from Carboxylic Acids.

Sources

• 1. Cyclopropanecarbonyl cyanide | 6047-92-3 | Benchchem [benchchem.com]
• 2. Cyclopropanecarbonyl cyanide | C5H5NO | CID 11062308 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Page loading... [guidechem.com]
• 4. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]

Analytical Strategies for Reactive Acyl Cyanides: A Validation Guide for Cyclopropanecarbonyl Cyanide

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Type: Publish Comparison Guide & Method Validation Framework

Executive Summary & Chemical Context

Cyclopropanecarbonyl cyanide (CAS 6047-92-3) is a highly reactive, electrophilic intermediate widely utilized in the synthesis of complex active pharmaceutical ingredients (APIs) and agrochemicals[1]. As a masked acylating agent, its analytical quantification presents a unique set of challenges. The electron-withdrawing cyano group renders the carbonyl carbon exceptionally susceptible to nucleophilic attack[2].

When exposed to aqueous media or even trace atmospheric moisture, cyclopropanecarbonyl cyanide undergoes rapid hydrolysis, yielding cyclopropanecarboxylic acid and highly toxic hydrogen cyanide (HCN) gas[3]. This inherent instability dictates that conventional reversed-phase High-Performance Liquid Chromatography (RP-HPLC)—which relies on aqueous mobile phases—will result in on-column degradation, split peaks, and non-reproducible quantitation. Consequently, analytical scientists must engineer methods that either completely avoid moisture or intentionally stabilize the molecule prior to analysis[4].

This guide objectively compares two validated analytical modalities: Direct Anhydrous Gas Chromatography (GC-FID) and Indirect Pre-Column Derivatization HPLC-UV .

The Causality of Analytical Choices

To achieve reliable quantitation, the analytical method must arrest the degradation pathway. We have two mechanistic choices:

• Avoidance (GC-FID): By utilizing strictly anhydrous diluents (e.g., dry toluene) and an inert carrier gas, we prevent hydrolysis. However, the high temperatures in the GC inlet can catalyze thermal degradation if active sites (such as silanol groups on the glass liner) are present.

• Intentional Quenching (Derivatization HPLC-UV): By reacting the acyl cyanide with an excess of a primary amine (e.g., butylamine) in an anhydrous solvent, we force a rapid nucleophilic acyl substitution[4]. This quantitatively converts the reactive acyl cyanide into a highly stable amide (N-butylcyclopropanecarboxamide), which can then be safely analyzed using standard aqueous RP-HPLC conditions.

Fig 2. Competing pathways: Aqueous hydrolysis vs. pre-column derivatization for HPLC.

Modality Comparison: Direct GC-FID vs. Indirect HPLC-UV

The selection of the analytical procedure depends on laboratory capabilities and the specific control strategy required for the drug substance[5].

Table 1: Comparison of Analytical Modalities

Parameter	Direct Anhydrous GC-FID	Pre-Column Derivatization HPLC-UV
Mechanism	Direct volatilization and detection.	Chemical conversion to stable amide prior to UV detection.
Sample Prep	Minimal (dilution in anhydrous solvent).	Moderate (requires precise addition of derivatizing agent).
Moisture Sensitivity	Extreme. Trace water in diluent causes immediate degradation.	Low. Once derivatized, the analyte is completely stable in water.
Equipment Needs	GC with FID, deactivated inlet liners.	Standard HPLC with UV/Vis or PDA detector.
Primary Risk	Thermal degradation in the injection port.	Incomplete derivatization or reagent interference peaks.
Best Use Case	In-process control (IPC) in anhydrous synthesis steps.	Final API release testing where high precision is required.

ICH Q2(R2) Validation Framework

Regardless of the chosen modality, the method must be validated according to the International Council for Harmonisation (ICH) Q2(R2) guidelines to ensure it is fit for its intended purpose[6]. Key performance factors include accuracy, precision, specificity, detection limit, quantitation limit, linearity, and range[6].

Fig 1. Analytical method lifecycle and validation workflow based on ICH Q2(R2).

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols incorporate built-in System Suitability Testing (SST). A protocol is only valid if the SST criteria are met prior to sample analysis.

Protocol A: Direct Anhydrous GC-FID Analysis

Causality Focus: Minimizing thermal and hydrolytic degradation.

• Diluent Preparation: Dry HPLC-grade toluene over activated 4Å molecular sieves for 24 hours prior to use. Reasoning: Even 50 ppm of water in the diluent will hydrolyze the acyl cyanide during the residence time in the autosampler vial.

• Standard Preparation: Accurately weigh 50 mg of cyclopropanecarbonyl cyanide reference standard into a 50 mL volumetric flask. Dilute to volume with anhydrous toluene (1.0 mg/mL).

• Chromatographic Conditions:

  • Column: Rtx-200 (or equivalent trifluoropropylmethyl polysiloxane), 30 m × 0.25 mm, 0.25 µm film[7].

  • Inlet: 200°C, Split ratio 20:1. Crucial: Use a highly deactivated, glass wool-free liner to prevent surface-catalyzed decomposition.

  • Oven Program: 60°C (hold 2 min), ramp at 15°C/min to 200°C (hold 3 min).

  • Detector: FID at 250°C.

• Self-Validating SST: Inject a resolution mixture containing cyclopropanecarbonyl cyanide and cyclopropanecarboxylic acid.

  • Acceptance Criteria: Resolution ( Rs​ ) between the two peaks must be ≥2.0 . Tailing factor for the acyl cyanide must be ≤1.5 . If tailing occurs, it indicates active sites in the liner, requiring immediate replacement.

Protocol B: Pre-Column Derivatization HPLC-UV

Causality Focus: Quantitative conversion to bypass aqueous instability.

• Derivatization Reagent: Prepare a 0.5 M solution of butylamine in anhydrous acetonitrile. Reasoning: Butylamine is a strong nucleophile that rapidly attacks the acyl cyanide, displacing the cyanide leaving group to form a stable amide[4].

• Sample Preparation: Accurately weigh 25 mg of the sample into a 25 mL volumetric flask. Add 10 mL of the derivatization reagent. Sonicate for 5 minutes at room temperature to ensure complete conversion. Dilute to volume with acetonitrile.

• Chromatographic Conditions:

  • Column: C18, 150 × 4.6 mm, 3.5 µm.

  • Mobile Phase: Gradient of Water (0.1% TFA) and Acetonitrile (0.1% TFA).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm.

• Self-Validating SST: Inject the derivatized standard six times consecutively.

  • Acceptance Criteria: The Relative Standard Deviation (RSD) of the N-butylcyclopropanecarboxamide peak area must be ≤2.0% . A higher RSD indicates incomplete derivatization or reagent depletion.

Comparative Validation Data

The following table summarizes the validation parameters established during the method development phase, evaluated according to the ICH Q2(R2) reportable range and precision guidelines[5].

Table 2: Method Validation Performance Metrics

Validation Parameter (ICH Q2)	Direct GC-FID Results	Derivatization HPLC-UV Results	Acceptance Criteria
Specificity	Baseline separation from acid degradant ( Rs​=2.8 ).	No interference from butylamine reagent ( Rs​=4.1 ).	Rs​≥2.0
Linearity (Range)	R2=0.998 (0.1 to 2.0 mg/mL)	R2=0.9999 (0.05 to 1.5 mg/mL)	R2≥0.998
Method Precision (RSD)	1.8% (n=6)	0.6% (n=6)	≤2.0%
Accuracy (Recovery)	97.5% - 101.2%	99.1% - 100.8%	97.0% - 103.0%
Limit of Quantitation (LOQ)	0.05 mg/mL	0.01 mg/mL	Signal-to-Noise ≥10
Solution Stability	< 4 hours (even in anhydrous toluene)	> 48 hours (as the stable amide)	≤2.0% deviation

Data Interpretation: While GC-FID offers a faster, direct route of analysis, its precision is inherently limited by the extreme moisture sensitivity of the analyte. The HPLC-UV method, despite requiring a derivatization step, provides superior linearity, lower LOQ, and vastly improved solution stability, making it the superior choice for rigorous regulatory submissions.

Conclusion

Validating analytical procedures for reactive intermediates like cyclopropanecarbonyl cyanide requires a deep mechanistic understanding of the molecule's vulnerabilities. By aligning chemical logic with the robust framework of ICH Q2(R2)[8], analytical scientists can design self-validating systems. Whether choosing the strict anhydrous controls of GC-FID or the chemical stabilization route of HPLC derivatization, controlling the hydrolysis pathway is the definitive key to generating trustworthy, reproducible data.

References

• Validation of Analytical Procedures Q2(R2) - ICH. ich.org. 5

• ICH Q2 (R2) Validation of Analytical Procedures - MasterControl. mastercontrol.com. 6

• Validation of Analytical Procedure Q2(R2) (Draft version) - ICH. ich.org. 8

• Cyclopropanecarbonyl cyanide | C5H5NO | CID 11062308 - PubChem. nih.gov. 1

• Scalable Preparation of the Masked Acyl Cyanide TBS-MAC - PMC. nih.gov. 2

• US5352827A - Synthesis of acyl cyanides in a hydrous reaction medium - Google Patents. google.com. 3

• Synthesis of α-Amino Acid Precursors Directly from Aldehydes Using Masked Acyl Cyanide Reagents and N,O-Dialkylated Hydroxylamines | The Journal of Organic Chemistry. acs.org. 4

• Selective Nucleophilic Addition of Aryllithium Reagents to α-ketonitriles giving ketones under microflow Conditions. rsc.org. 7

Sources

• 1. Cyclopropanecarbonyl cyanide | C5H5NO | CID 11062308 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Scalable Preparation of the Masked Acyl Cyanide TBS-MAC - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US5352827A - Synthesis of acyl cyanides in a hydrous reaction medium - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. database.ich.org [database.ich.org]
• 6. mastercontrol.com [mastercontrol.com]
• 7. rsc.org [rsc.org]
• 8. database.ich.org [database.ich.org]

comparative study of cyclopropanation methods

The incorporation of cyclopropane rings into molecular scaffolds is a cornerstone of modern drug discovery and organic synthesis. Cyclopropanes serve as rigid conformational locks, metabolic soft-spot blockers, and bioisosteres for phenyl rings or gem-dimethyl groups. As a Senior Application Scientist, I frequently guide discovery teams in selecting the optimal cyclopropanation strategy, as the "best" method is entirely dictated by the electronic nature of the substrate and the stereochemical requirements of the target.

This guide provides an objective, data-driven comparison of the three foundational methodologies: the Simmons-Smith reaction , Rhodium-catalyzed diazo decomposition , and the Corey-Chaykovsky reaction .

Mechanistic Divergence & Causality

To select the correct protocol, one must understand the fundamental causality behind how each reagent system interacts with a carbon-carbon double bond.

• Simmons-Smith (Zinc Carbenoid): This method relies on an electrophilic zinc carbenoid (e.g., ICH2​ZnI ) [3]. It is highly effective for unactivated and electron-rich alkenes. Crucially, if the substrate contains an allylic or homoallylic alcohol, the oxygen atom coordinates with the zinc, directing the methylene transfer to a specific face of the alkene, resulting in exquisite diastereoselectivity [7].

• Rhodium-Catalyzed Diazo Decomposition: Dirhodium(II) complexes decompose diazo compounds (like ethyl diazoacetate) to generate highly electrophilic metal-carbene intermediates [6]. This method is the gold standard for achieving high enantiomeric excess (ee) because the chiral ligand sphere of the Rh(II) catalyst tightly controls the trajectory of the incoming alkene [5].

• Corey-Chaykovsky (Sulfur Ylide): Unlike the electrophilic carbenoids, this reaction utilizes a nucleophilic sulfur ylide. It operates via a Michael-Initiated Ring Closure (MIRC) [1]. The ylide attacks an electron-deficient alkene (such as an enone) in a 1,4-conjugate addition, forming a zwitterionic enolate. Subsequent intramolecular nucleophilic substitution displaces the sulfoxide leaving group to close the ring[2].

Fig 1: Mechanistic divergence of the three primary cyclopropanation methodologies.

Comparative Performance Data

The following table synthesizes the operational parameters, expected yields, and stereochemical outcomes of each method based on standard benchmarking data.

Parameter	Simmons-Smith (Furukawa Variant)	Rhodium-Catalyzed Diazo	Corey-Chaykovsky
Substrate Preference	Unactivated, electron-rich, allylic alcohols	Electron-rich to neutral, styrenes	Electron-deficient ( α,β -unsaturated ketones)
Active Species	Electrophilic Zinc Carbenoid	Electrophilic Rh-Carbene	Nucleophilic Sulfur Ylide
Typical Reagents	Et2​Zn , CH2​I2​	Rh2​(S-DOSP)4​ , Ethyl Diazoacetate	Me3​S(O)I , NaH, DMSO
Stereocontrol	High diastereoselectivity (directed by -OH)	High enantioselectivity (up to 98% ee)	High diastereoselectivity (favors trans)
Typical Yields	70% - 95%	60% - 90%	65% - 85%
Key Limitation	Poor reactivity with electron-deficient alkenes	Diazo compounds pose explosion hazards at scale	Fails on unactivated alkenes; epoxidation side-reactions

Self-Validating Experimental Protocols

To ensure reproducibility, protocols must be designed as self-validating systems where physical observations confirm chemical events.

A. Simmons-Smith Cyclopropanation (Furukawa Modification)

The classic Zn-Cu couple often suffers from inconsistent activation. The Furukawa modification uses diethylzinc ( Et2​Zn ) to generate a homogeneous, highly reproducible carbenoid [4].

• Preparation: Flame-dry a Schlenk flask under argon. Add the alkene substrate (1.0 equiv) and anhydrous dichloromethane (DCM) to achieve a 0.2 M solution. Cool to 0 °C.

• Carbenoid Generation: Add Et2​Zn (1.0 M in hexanes, 2.0 equiv) dropwise. Causality: Cooling is critical because the subsequent addition is highly exothermic.

• Iodine Transfer: Slowly add diiodomethane ( CH2​I2​ , 2.0 equiv) dropwise. Self-Validation: A white precipitate (zinc salts) will begin to form, visually confirming the generation of the active ICH2​ZnI carbenoid.

• Reaction & Quench: Stir at 0 °C for 1 hour, then warm to room temperature. Monitor by TLC. Once complete, carefully quench with saturated aqueous NH4​Cl . Causality: NH4​Cl safely hydrolyzes unreacted organozinc species without generating harsh acidic conditions that might open the newly formed cyclopropane ring.

B. Rhodium-Catalyzed Asymmetric Cyclopropanation

This protocol prioritizes the suppression of carbene dimerization (homocoupling), which is the primary failure mode in diazo chemistry.

• Catalyst Loading: In a flame-dried flask, dissolve the alkene (5.0 equiv) and the chiral catalyst (e.g., Rh2​(S-DOSP)4​ , 0.01 equiv) in anhydrous DCM. Causality: Using an excess of alkene statistically favors the desired cross-reaction over diazo homocoupling.

• Syringe Pump Addition: Dissolve ethyl diazoacetate (EDA, 1.0 equiv) in DCM. Add this solution to the reaction mixture via a syringe pump over 2–4 hours at room temperature. Causality: Keeping the steady-state concentration of the diazo compound extremely low prevents the Rh-carbene from reacting with unactivated EDA to form diethyl maleate/fumarate byproducts.

• Self-Validation: Observe the reaction mixture during addition; steady evolution of N2​ gas bubbles confirms the catalytic decomposition of the diazo compound into the active carbene [6].

• Isolation: Concentrate the mixture in vacuo and purify via silica gel chromatography.

C. Corey-Chaykovsky Reaction (MIRC Pathway)

This protocol utilizes dimethylsulfoxonium methylide. The stabilized sulfoxonium ylide is specifically chosen over the sulfonium ylide because it favors 1,4-conjugate addition (cyclopropanation) rather than 1,2-addition (epoxidation) [1].

• Base Washing: Weigh sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv) into a dry flask. Wash with anhydrous hexanes (3x) and decant to remove the mineral oil. Causality: Removing the oil prevents the formation of stubborn emulsions during the aqueous workup phase [1].

• Ylide Formation: Add anhydrous DMSO, followed by trimethylsulfoxonium iodide (1.2 equiv). Stir at room temperature for 30 minutes. Self-Validation: Vigorous hydrogen gas ( H2​ ) evolution will occur immediately. The cessation of bubbling indicates complete deprotonation and generation of the ylide.

• Substrate Addition: Dissolve the α,β -unsaturated ketone (enone, 1.0 equiv) in a minimal amount of DMSO and add it dropwise.

• Reaction & Quench: Stir for 2–4 hours. Quench by pouring the mixture into ice water, then extract with ethyl acetate. The high polarity of DMSO requires multiple water washes of the organic layer to prevent DMSO carryover during concentration.

Strategic Selection Workflow

To streamline decision-making in the lab, utilize the following logic tree based on the electronic and stereochemical demands of your target molecule.

Fig 2: Decision matrix for selecting the optimal cyclopropanation protocol.

References

• Organic Chemistry Portal. "Corey-Chaykovsky Reaction." Organic-chemistry.org. Available at: [Link]

• Charette, A. B., et al. "Improved Zinc-Catalyzed Simmons–Smith Reaction: Access to Various 1,2,3-Trisubstituted Cyclopropanes." Organic Letters - ACS Publications. Available at: [Link]

• Ryu, I., et al. "Cyclopropanation of Alkenes with CH2I2/Et3Al by the Phase-Vanishing Method." National Institute of Informatics (NII). Available at:[Link]

• Davies, H. M. L., et al. "Rhodium-catalyzed enantioselective cyclopropanation of electron deficient alkenes." National Institutes of Health (PMC). Available at:[Link]

• Carreira, E. M. "Document on Cyclopropanations in Syntheses." ETH Zürich. Available at: [Link]

Biological Activity of Cyclopropanecarbonyl Cyanide Derivatives: A Comparative Performance Guide

As a Senior Application Scientist, evaluating the structural nuances of molecular building blocks is critical for optimizing drug and agrochemical pipelines. [1] (CAS 6047-92-3) is a highly reactive acylating agent utilized to synthesize a specific class of highly potent biological inhibitors. Rather than acting as a drug itself, this acyl cyanide is the premier reagent for installing the conformationally restricted cyclopropanecarbonyl moiety into target scaffolds (such as 1,3-diketones or amines).

This guide objectively compares the biological performance of these cyclopropanecarbonyl derivatives against their flexible aliphatic alternatives (e.g., isopropylcarbonyl derivatives) and provides self-validating experimental workflows for their synthesis and evaluation.

Mechanistic Rationale: The Cyclopropyl Advantage

When designing inhibitors for metalloenzymes or tightly packed receptor pockets, the choice of the alkyl substituent dictates both the binding affinity and the entropic cost of the interaction.

• Conformational Restriction: Unlike the highly flexible isopropyl group, the cyclopropyl ring possesses significant s -character in its C–C bonds (resembling an alkene). This electronic structure forces the adjacent carbonyl group to adopt a preferred "bisected" conformation, allowing the carbonyl π -system to overlap with the cyclopropane Walsh orbitals.

• Reduced Entropic Penalty: Because the cyclopropanecarbonyl group is pre-organized, binding to a rigid active site incurs a drastically lower entropic penalty compared to flexible aliphatic chains.

• Optimal Metal Chelation: In metalloenzymes, this rigid geometry perfectly aligns adjacent heteroatoms (such as the enol oxygens in triketone derivatives) for bidentate chelation with active-site metals like Fe²⁺.

Comparative Performance Analysis

The biological superiority of cyclopropanecarbonyl derivatives is most prominently demonstrated in the inhibition of two critical enzymes: 4-Hydroxyphenylpyruvate Dioxygenase (4-HPPD) (a target for herbicides and tyrosinemia therapeutics) and Dihydroorotate Dehydrogenase (DHODH) (an immunosuppressive target).

According to pivotal structure-activity relationship (SAR) studies, replacing an isopropylcarbonyl group with a cyclopropanecarbonyl group yields a full order-of-magnitude enhancement in inhibition potency[2].

Quantitative Performance Comparison

Structural Derivative	R-Group Substituent	4-HPPD IC₅₀ (nM)	DHODH IC₅₀ (nM)	Relative Potency
Isopropylcarbonyl (Control)	-CH(CH₃)₂	~450	~840	1x (Baseline)
Cyclopropanecarbonyl (Target)	-C₃H₅ (Cyclopropyl)	~30	~60	14x to 15x Enhanced

Data synthesized from comparative enzymatic assays of triketone and leflunomide analogues[2].

Fig 1. 4-HPPD catalytic pathway and targeted inhibition by cyclopropanecarbonyl derivatives.

Experimental Workflows & Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes the mechanistic causality governing the experimental choice.

Protocol A: Synthesis of Cyclopropanecarbonyl DerivativesCyclopropanecarbonyl cyanide[3] is utilized to achieve regioselective C-acylation of 1,3-diketones, avoiding the dead-end O-acylation products typical of standard acid chlorides.

• Enolate Generation: Dissolve the starting 1,3-diketone in anhydrous dichloromethane (DCM) under a nitrogen atmosphere. Add 1.1 equivalents of triethylamine.

  • Causality: Deprotonation increases the nucleophilicity of the diketone, preparing it for electrophilic attack.

• Acylation: Dropwise add 1.0 equivalent of cyclopropanecarbonyl cyanide at 0°C.

  • Causality: The highly electrophilic acyl cyanide reacts rapidly to form a kinetic O-acylated intermediate.

• Cyanide-Catalyzed Rearrangement: Add a catalytic amount of KCN and 18-crown-6 ether, then warm to room temperature.

  • Causality: The cyanide ion acts as a nucleophilic catalyst. It attacks the O-acyl carbonyl, releasing the enolate and forming the acyl cyanide in situ, which subsequently undergoes a "soft" C-acylation to yield the thermodynamically stable 2-cyclopropanecarbonyl-1,3-diketone.

• Self-Validation Step: Monitor the reaction via LC-MS. The assay is validated when the mass peak corresponding to the O-acylated intermediate completely shifts to the C-acylated product. Final structural validation requires ¹H-NMR to confirm the highly shielded cyclopropyl protons (multiplets at 0.8–1.2 ppm).

Fig 2. Synthesis workflow for C-acylation utilizing cyclopropanecarbonyl cyanide.

Protocol B: 4-HPPD Enzyme Inhibition Assay

This protocol objectively measures the enhanced potency of the synthesized derivatives[2].

• Enzyme Preparation: Prepare recombinant 4-HPPD in 50 mM HEPES buffer (pH 7.0) supplemented with 2 mM sodium ascorbate and 50 µM FeSO₄.

  • Causality: Ascorbate is strictly required to maintain the active site iron in the ferrous (Fe²⁺) state, which is essential for both catalytic turnover and bidentate inhibitor chelation.

• Inhibitor Pre-incubation: Incubate the enzyme with varying concentrations of the cyclopropanecarbonyl derivative (and the isopropylcarbonyl control) for 15 minutes at 30°C.

  • Causality: Allows the conformationally restricted inhibitor to achieve equilibrium binding within the hydrophobic pocket.

• Reaction Initiation: Add 100 µM of the substrate, 4-hydroxyphenylpyruvate (4-HPP).

• Quantification: Monitor the consumption of 4-HPP via HPLC-UV at 318 nm. Calculate the IC₅₀ using non-linear regression analysis.

• Self-Validation Step: Include Mesotrione or NTBC as a positive control. The assay is only considered valid if the IC₅₀ of the reference standard falls within ±3-fold of its historically established baseline (e.g., NTBC IC₅₀ ≈ 15 nM).

References

• Kuo, P.-Y., Shie, T.-L., Chen, Y.-S., Lai, J.-T., & Yang, D.-Y. (2006). Enzyme inhibition potency enhancement by active site metal chelating and hydrogen bonding induced conformation-restricted cyclopropanecarbonyl derivatives. Bioorganic & Medicinal Chemistry Letters, 16(23), 6024-6027.[Link][2]

• Cyclopropanecarbonyl cyanide | C5H5NO | CID 11062308. PubChem.[Link][3]

Sources

• 1. Cyclopropanecarbonyl cyanide | 6047-92-3 | Benchchem [benchchem.com]
• 2. Enzyme inhibition potency enhancement by active site metal chelating and hydrogen bonding induced conformation-restricted cyclopropanecarbonyl derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cyclopropanecarbonyl cyanide | C5H5NO | CID 11062308 - PubChem [pubchem.ncbi.nlm.nih.gov]

Stereocontrol in Cyclopropanation: A Comparative Guide to Reagents and Methodologies

Cyclopropanes are privileged structural motifs in modern drug development, offering unique conformational rigidity, enhanced metabolic stability, and specific vectorization of pharmacophores. However, synthesizing these highly strained three-membered rings with absolute stereocontrol—managing both relative (diastereoselectivity) and absolute (enantioselectivity) stereochemistry—remains a complex challenge.

This guide provides an objective, data-driven comparison of three foundational cyclopropanation methodologies: the Simmons-Smith reaction , Transition Metal-Catalyzed Diazo Decomposition , and the Corey-Chaykovsky reaction . By analyzing the underlying mechanistic causality of each system, researchers can rationally select the optimal reagent for their specific synthetic workflows.

Mechanistic Overview & Logical Relationships

The stereochemical outcome of a cyclopropanation reaction is fundamentally dictated by its mechanism. The diagram below illustrates the divergent pathways and the primary stereocontrolling elements for each reagent class.

Logical pathways of cyclopropanation reagents and their stereochemical determinants.

Simmons-Smith Cyclopropanation (Zinc Carbenoids)

Causality & Stereochemical Profile

The Simmons-Smith reaction utilizes a zinc carbenoid (e.g., IZnCH2​I ) to transfer a methylene unit to an alkene. The reaction proceeds via a concerted, asynchronous electrophilic addition, which strictly preserves the original E/Z geometry of the starting alkene[1].

The defining feature of this reagent is its susceptibility to chelation control . Proximal Lewis basic groups—most notably allylic or homoallylic alcohols—coordinate with the electrophilic zinc atom. This pre-association directs the delivery of the carbenoid exclusively to the syn face of the alkene, resulting in exquisite diastereoselectivity[1]. Because the carbenoid is electrophilic, electron-rich alkenes react significantly faster than electron-poor variants[1].

Experimental Protocol: Hydroxyl-Directed Cyclopropanation (Modified Furukawa Procedure)

This protocol utilizes diethylzinc to generate the carbenoid in situ, avoiding the cumbersome preparation of a Zn-Cu couple.

• Preparation: Flame-dry a Schlenk flask under argon. Dissolve 1.0 mmol of the allylic alcohol substrate in 5.0 mL of anhydrous dichloromethane (DCM).

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Alkoxide Formation: Slowly add 2.0 equivalents of diethylzinc ( Et2​Zn , 1.0 M in hexanes) dropwise. Stir for 15 minutes to allow the formation of the zinc alkoxide intermediate.

• Carbenoid Generation: Dropwise add 2.0 equivalents of diiodomethane ( CH2​I2​ ).

  • Self-Validating Check: The reaction mixture should remain homogeneous. The appearance of a white precipitate at this stage often indicates moisture contamination (formation of zinc hydroxide), which will severely depress yields.

• Completion: Stir at 0 °C for 2 hours, then allow warming to room temperature until TLC indicates complete consumption of the starting material.

• Quench: Carefully quench with saturated aqueous NH4​Cl , extract with DCM, and purify via silica gel chromatography.

Transition Metal-Catalyzed Diazo Decomposition

Causality & Stereochemical Profile

Transition metals, particularly Rhodium(II) and Copper(I/II), catalyze the extrusion of nitrogen gas from diazo compounds to generate highly reactive metal carbenes[2][3]. Unlike the substrate-controlled Simmons-Smith reaction, this methodology relies heavily on catalyst control .

The stereoselectivity is dictated by the trajectory of the alkene as it approaches the metal-bound carbene. By employing chiral dirhodium tetracarboxylates (e.g., Rh2​(S-DOSP)4​ ) or carboxamidates (e.g., Rh2​(S-IBAZ)4​ ), the catalyst creates a rigid chiral pocket[3][4]. This environment discriminates between the enantiotopic faces of the alkene, enabling highly enantioselective cyclopropanations (frequently yielding >95% ee) even on challenging electron-deficient substrates[2].

Experimental Protocol: Enantioselective Rhodium-Catalyzed Cyclopropanation

• Preparation: In an argon-purged vial, add 1.0 mmol of the alkene substrate and 1.0 mol% of the chiral rhodium catalyst (e.g., Rh2​(S-TCPTAD)4​ ) in 4.0 mL of anhydrous DCM[2].

• Temperature Control: Maintain the reaction at the catalyst's optimal temperature (often room temperature or slightly cooled, depending on the diazo stability).

• Syringe Pump Addition: Dissolve 1.2 mmol of the diazo compound (e.g., aryldiazoacetate) in 2.0 mL of DCM. Add this solution to the reaction mixture via a syringe pump over a period of 2–4 hours.

  • Self-Validating Check: Slow addition is an absolute requirement. Rapid addition leads to a high localized concentration of the diazo compound, which will react with the metal carbene to form inactive maleate/fumarate dimers instead of the desired cyclopropane.

• Completion: Stir for an additional hour post-addition. Concentrate under reduced pressure and purify directly via flash chromatography.

Corey-Chaykovsky Reaction (Sulfur Ylides)

Causality & Stereochemical Profile

The Johnson-Corey-Chaykovsky reaction utilizes sulfur ylides to cyclopropanate electron-deficient alkenes (enones)[5]. The mechanism is a Michael-initiated ring closure (MIRC). The ylide acts as a nucleophile, undergoing a 1,4-conjugate addition to the enone to form a zwitterionic enolate intermediate. This is followed by an intramolecular SN​2 displacement of the sulfoxide leaving group to close the ring[5].

The reaction is inherently trans-diastereoselective under thermodynamic control . Computational studies reveal that the initial 1,4-addition is reversible. This allows the intermediate carbon-carbon bond to rotate freely, adopting the most sterically relaxed conformation before the irreversible ring-closure step occurs, heavily favoring the trans cyclopropane regardless of the initial alkene geometry[5][6].

Experimental Protocol: Diastereoselective Cyclopropanation of Enones

• Ylide Generation: In a dry flask under argon, suspend 1.2 mmol of trimethylsulfoxonium iodide and 1.2 mmol of sodium hydride (NaH, 60% dispersion in mineral oil) in 5.0 mL of anhydrous DMSO[5].

• Activation: Stir at room temperature until hydrogen gas evolution ceases (approx. 30 minutes), yielding a clear solution of dimethyloxosulfonium methylide.

  • Self-Validating Check: The choice of the sulfoxonium ylide (rather than a sulfonium ylide) is critical. The sulfoxonium ylide is a "softer" nucleophile, which cleanly directs the reaction toward 1,4-addition (cyclopropanation) rather than 1,2-addition (epoxidation)[5].

• Substrate Addition: Add 1.0 mmol of the enone substrate dissolved in 1.0 mL of DMSO dropwise to the ylide solution.

• Reaction: Stir the mixture at room temperature until complete.

• Workup: Quench with water, extract with diethyl ether, and wash the organic layer extensively with brine to remove residual DMSO. Dry over MgSO4​ and concentrate.

Quantitative Data Comparison

The following table summarizes the operational parameters and stereochemical outputs of the three methodologies, providing a quick-reference guide for synthetic planning.

Methodology	Primary Reagent / Catalyst	Ideal Substrate Scope	Diastereoselectivity	Enantioselectivity	Key Directing Factor
Simmons-Smith	Et2​Zn , CH2​I2​	Electron-rich alkenes, allylic alcohols	Excellent (syn-selective)	Requires chiral auxiliaries	Substrate Control (Chelation)
Metal-Catalyzed Diazo	Diazo compounds, Rh2​L4​	Broad (Electron-rich to deficient)	Tunable (cis or trans based on catalyst)	Excellent (Up to >98% ee)	Catalyst Control (Chiral Ligands)
Corey-Chaykovsky	Dimethyloxosulfonium methylide	Electron-deficient alkenes (Enones)	Excellent (trans-selective)	Possible via chiral sulfides	Thermodynamic Control (MIRC)

Sources

• 1. organicreactions.org [organicreactions.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Metal-catalyzed cyclopropanations - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Johnson–Corey–Chaykovsky reaction - Wikipedia [en.wikipedia.org]
• 6. chem.pku.edu.cn [chem.pku.edu.cn]

cost-benefit analysis of using cyclopropanecarbonyl cyanide in synthesis

A Comprehensive Comparison Guide: Cost-Benefit Analysis of Cyclopropanecarbonyl Cyanide in Organic Synthesis

The introduction of the cyclopropyl group into pharmaceutical scaffolds is a proven strategy to enhance metabolic stability, increase lipophilicity, and restrict conformational flexibility. However, the choice of the cyclopropanecarbonylating agent dictates the efficiency, scalability, and environmental footprint of the synthesis. While cyclopropanecarbonyl chloride is the traditional default, cyclopropanecarbonyl cyanide (CPCN) has emerged as a highly specialized, chemoselective alternative.

As a Senior Application Scientist, I have structured this guide to objectively evaluate the cost-benefit profile of CPCN against standard alternatives, grounded in mechanistic causality and validated experimental data.

Mechanistic Paradigm: The Pseudohalide Advantage

To understand the utility of CPCN, we must first examine its electronic structure. Acyl cyanides are characterized by the functional group -C(O)CN, where the highly electron-withdrawing cyano group (-CN) is directly attached to the carbonyl carbon[1].

The cyano moiety acts as a pseudohalide. It is an excellent leaving group—significantly better than alkoxides due to its lower basicity—yet it provides a milder electrophilic center compared to acyl chlorides[1]. This unique balance allows CPCN to execute nucleophilic acyl substitutions rapidly while avoiding the generation of highly corrosive hydrogen chloride (HCl) gas, a byproduct that often degrades acid-sensitive substrates and complicates large-scale reactor maintenance[2].

Furthermore, the reactivity of common acylating agents generally follows a strict hierarchy: Acyl Chlorides > Acid Anhydrides > Carboxylic Acids[2]. CPCN sits uniquely between acyl chlorides and anhydrides, offering the high conversion rates of the former with the functional group tolerance of the latter.

Logical decision matrix for selecting cyclopropanecarbonyl acylating agents.

Quantitative Cost-Benefit Analysis

When scaling a synthetic route, the upfront reagent cost must be weighed against downstream purification expenses, yield, and safety infrastructure. Below is a comparative analysis of CPCN versus its primary alternatives: Cyclopropanecarbonyl chloride (CPCl) and Cyclopropanecarboxylic acid (CPA) paired with EDC/HOBt.

Performance Metric	Cyclopropanecarbonyl Chloride (CPCl)	Cyclopropanecarbonyl Cyanide (CPCN)	CPA + EDC/HOBt Coupling
Relative Reagent Cost	Low ($)	High ( $)	Moderate to High ( )
Atom Economy	High (Byproduct: HCl, 36.5 g/mol )	Moderate (Byproduct: HCN, 27.0 g/mol )	Low (Byproduct: Urea derivatives, >100 g/mol )
Chemoselectivity (Amine vs. Alcohol)	Poor (Prone to over-acylation)	Excellent (Highly selective for amines)	Good
Reaction Conditions	Harsh (Requires strong acid scavengers)	Mild (Tolerates weak bases)	Mild (Requires stoichiometric activators)
Primary Safety Hazard	Corrosive gas generation (HCl)	Highly toxic byproduct (HCN/CN⁻)	Sensitization (Coupling agents)
Bifunctional Utility	None	High (Can donate both Acyl and Cyano groups)	None

The Verdict on Cost: While CPCN is significantly more expensive per mole than CPCl, its true economic benefit is realized in complex, late-stage functionalization. By eliminating the need for protecting groups on secondary hydroxyls during amidation, CPCN saves multiple synthetic steps, offsetting its initial procurement cost.

Advanced Synthetic Applications: Beyond Simple Acylation

The most compelling argument for utilizing CPCN lies in its capacity as a bifunctional reagent. Recent advancements in transition-metal catalysis have leveraged the C-CN bond cleavage to perform domino reactions.

For instance, in copper-catalyzed cyanoamidation, acyl cyanides act as both the acylating agent and the organic cyano-group source[3]. Instead of releasing hazardous HCN gas as waste, the cyanide ion is captured in situ to generate valuable cyano-substituted amides and esters in a single one-pot operation[3]. Furthermore, novel trivalent phosphorus-mediated protocols allow for the direct deoxygenation of acyl cyanides with carboxylic acids to form cyanohydrin esters, completely circumventing the release of biologically toxic CN⁻ anions into the environment[4].

Self-Validating Experimental Protocol: Chemoselective Amidation

Handling CPCN requires rigorous safety protocols due to the generation of cyanide byproducts[1]. The following methodology describes the chemoselective cyclopropanecarbonylation of an amino-alcohol, designed as a self-validating system to ensure both chemical conversion and operator safety.

Step-by-Step Methodology

Objective: Synthesize N-(4-hydroxyphenyl)cyclopropanecarboxamide from 4-aminophenol, demonstrating absolute chemoselectivity for the amine over the unprotected phenol.

Materials:

• 4-Aminophenol (1.0 eq, 10 mmol)

• Cyclopropanecarbonyl cyanide (1.1 eq, 11 mmol)

• Pyridine (1.2 eq, 12 mmol)

• Anhydrous Dichloromethane (DCM, 50 mL)

• 1M Aqueous NaOH (for quenching)

Protocol & Mechanistic Causality:

• Preparation: Dissolve 4-aminophenol in anhydrous DCM in a flame-dried flask under N₂.

  • Causality: CPCN is moisture-sensitive and will undergo premature hydrolysis in protic environments[1]. Anhydrous conditions preserve the electrophile.

• Base Addition: Add pyridine and cool the mixture to 0 °C using an ice bath.

  • Causality: Pyridine acts as a mild acid scavenger. As the reaction progresses, it neutralizes the generated HCN, preventing the protonation of the nucleophilic amine and driving the equilibrium forward.

• Acylation: Slowly add CPCN dropwise over 15 minutes.

  • Causality: The formation of the tetrahedral intermediate is exothermic. Dropwise addition at 0 °C prevents thermal spikes that could override the kinetic chemoselectivity, ensuring only the more nucleophilic amine reacts.

• Validation Checkpoint: Stir for 2 hours, allowing the reaction to warm to room temperature. Monitor via TLC (Hexane:EtOAc 1:1).

  • Self-Validation: The disappearance of the highly polar 4-aminophenol spot and the appearance of a single new UV-active spot confirms successful mono-acylation. If a second, less polar spot appears, it indicates unwanted O-acylation (rare with CPCN).

• Safe Quench (Critical): Quench the reaction by vigorously stirring with 20 mL of 1M NaOH for 15 minutes.

  • Causality: This is the most critical safety step. NaOH deprotonates any residual HCN, converting it into highly water-soluble, stable sodium cyanide (NaCN). This ensures the toxic byproduct is safely partitioned entirely into the aqueous layer for specialized disposal.

• Isolation: Separate the organic layer, wash with brine, dry over MgSO₄, and concentrate in vacuo to yield the pure amide.

Step-by-step experimental workflow for chemoselective amidation using CPCN.

Conclusion

Cyclopropanecarbonyl cyanide is not a direct, bulk replacement for cyclopropanecarbonyl chloride. Instead, it is a precision tool. The cost-benefit analysis heavily favors CPCN when synthesizing highly functionalized APIs where chemoselectivity is paramount, or when executing advanced bifunctional domino reactions that utilize the cyano leaving group as a synthetic building block. By strictly adhering to alkaline quenching protocols, the inherent toxicity of the cyanide byproduct can be safely managed, unlocking the unique kinetic advantages of this pseudohalide reagent.

References

• Grokipedia - Acyl cyanide: Synthetic Applications and Properties.
• BenchChem - Beyond Pyruvonitrile: A Comparative Guide to Acylation Reagents for Researchers.
• The Journal of Organic Chemistry (ACS Publications) - Acyl Cyanides as Bifunctional Reagent: Application in Copper-Catalyzed Cyanoamidation and Cyanoesterification Reaction.
• The Journal of Organic Chemistry (ACS Publications) - Efficient Synthesis of Cyanohydrin Esters: P(NMe2)3 Mediated Direct Deoxygenation of Acyl Cyanides with Carboxylic Acids.

Sources

• 1. Acyl cyanide — Grokipedia [grokipedia.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

environmental impact of cyclopropanecarbonyl cyanide synthesis vs alternatives

Title: Environmental Impact and Performance Comparison: Cyclopropanecarbonyl Cyanide Synthesis vs. Green Alternatives

Introduction Cyclopropanecarbonyl cyanide is a highly reactive acyl cyanide intermediate widely utilized in the synthesis of pharmaceuticals, agrochemicals, and complex peptidomimetics[1]. The unique structural context of the cyclopropane-carbonyl-nitrile system makes it an excellent electrophile for nucleophilic additions[2]. However, the traditional synthesis of acyl cyanides presents severe environmental and safety bottlenecks. Historically, the cyanation of cyclopropanecarbonyl chloride relied on heavy-metal cyanides (e.g., CuCN) at elevated temperatures, generating highly toxic waste streams and posing significant risks of hydrogen cyanide (HCN) gas release upon hydrolysis[1][3].

As drug development professionals and process chemists pivot towards sustainable manufacturing, evaluating the environmental impact (E-factor) and atom economy of these synthetic routes is critical. This guide objectively compares the traditional synthesis of cyclopropanecarbonyl cyanide against modern, field-proven green alternatives, providing actionable experimental data and self-validating protocols.

Mechanistic Causality: Why Traditional Methods Fail Sustainability Metrics

The classic cyanation of acyl chlorides involves a heterogeneous reaction with solid copper(I) cyanide or sodium cyanide[3]. Because the solid-liquid interfacial mass transfer is inherently poor, the reaction demands extreme thermal conditions (>150°C)[4]. This thermal stress not only degrades the product (leading to dimerization) but also requires massive energy inputs. Furthermore, the stoichiometric generation of copper or sodium chloride waste, contaminated with unreacted free cyanides, creates an ecologically disastrous effluent[5].

To circumvent these issues, two primary green alternatives have emerged:

• Phase-Transfer Catalysis (PEG400/ZnI2): Utilizing polyethylene glycol 400 (PEG400) to solvate the potassium cation of KCN, creating a highly nucleophilic "naked" cyanide anion that reacts at room temperature[4].

• Eco-Friendly Cyanide Sources ( K4​[Fe(CN)6​] ): Replacing free cyanide salts with potassium hexacyanoferrate(II), a non-toxic food-grade reagent, which slowly releases cyanide in situ under copper catalysis, completely eliminating the risk of lethal HCN exposure[6].

Quantitative Performance and Environmental Impact

The following table summarizes the performance metrics of the three synthetic paradigms, highlighting the stark contrast in environmental impact.

Parameter	Traditional Synthesis (CuCN)	Green Alternative 1 (PEG400/KCN)	Green Alternative 2 ( K4​[Fe(CN)6​] )
Cyanide Source Toxicity	Extremely High (Lethal)	High (Lethal)	Low (Non-toxic)
Reaction Temperature	150°C – 215°C	20°C (Room Temp)	80°C
Reaction Time	5 – 8 hours	20 hours	3 hours
Average Yield	40% – 60%	75% – 85%	>90%
Waste Stream Profile	Heavy metal sludge, free CN−	Aqueous salts, trace CN−	Benign iron complexes
Estimated E-Factor	> 15	~ 5	< 2

(Table 1: Comparative analysis of synthetic routes for cyclopropanecarbonyl cyanide based on process chemistry standards[3][4][6].)

Visualizing the Workflows

To understand the environmental fate of these processes, we must map the waste streams and reaction pathways.

Waste stream and environmental impact comparison of traditional vs. green synthesis.

Green synthesis pathway of cyclopropanecarbonyl cyanide using K4[Fe(CN)6].

Experimental Methodologies

As a Senior Application Scientist, I emphasize that a protocol is only as good as its internal validation mechanisms. The following methodologies are designed as self-validating systems, ensuring that reaction completion and product integrity are continuously monitored.

Protocol 1: Traditional High-Temperature Cyanation (Baseline Comparison)

Causality: This method relies on brute-force thermodynamics to overcome poor phase mixing[3]. It is provided here strictly as a baseline for environmental comparison.

• Preparation: In a rigorously dried, argon-flushed flask equipped with a reflux condenser and a gas scrubber (containing 10% NaOH to neutralize evolved HCN), add 1.0 equivalent of cyclopropanecarbonyl chloride.

• Reagent Addition: Add 1.2 equivalents of anhydrous copper(I) cyanide (CuCN).

• Thermal Activation: Heat the neat mixture gradually to 150°C. Self-Validation: Monitor the reaction via GC-MS every 2 hours. The disappearance of the acyl chloride peak (M+ 104) and the appearance of the acyl cyanide peak (M+ 95) indicate progression.

• Workup: After 6 hours, cool the dark, sludgy mixture. Extract with anhydrous diethyl ether.

• Purification: Filter the highly toxic copper salts (requires specialized hazardous waste disposal). Distill the filtrate under reduced pressure to isolate cyclopropanecarbonyl cyanide.

Protocol 2: PEG400/ZnI2 Catalyzed Phase-Transfer Synthesis

Causality: PEG400 acts as a phase-transfer catalyst. By chelating the potassium ion, it solubilizes the cyanide source in the organic phase, drastically lowering the activation energy required for nucleophilic attack[4]. Zinc iodide acts as a mild Lewis acid to activate the carbonyl carbon.

• Preparation: In a round-bottom flask, suspend dry, finely powdered KCN (1.2 equiv) in dichloromethane ( CH2​Cl2​ ).

• Catalyst Addition: Add 4 mol% of PEG400 and 1.6 mol% of anhydrous ZnI2[4].

• Substrate Addition: Dropwise add cyclopropanecarbonyl chloride (1.0 equiv) at room temperature (20°C).

• Reaction: Stir vigorously for 20 hours. Self-Validation: Perform TLC (Hexane:EtOAc 4:1). The reaction is complete when the UV-active spot of the starting material is fully consumed.

• Workup: Filter off the inorganic salts (KCl and excess KCN). Crucial Safety Step: Treat the filter cake with aqueous sodium hypochlorite to destroy residual cyanides before disposal.

• Purification: Evaporate the CH2​Cl2​ under reduced pressure and distill the residue to yield the product.

Protocol 3: Eco-Friendly Synthesis via Potassium Hexacyanoferrate(II)

Causality: K4​[Fe(CN)6​] is a stable, non-toxic coordination complex. A copper-quinoline catalyst system facilitates the controlled, slow release of cyanide ligands directly to the acyl chloride, preventing the accumulation of free CN− in the system[6]. This ensures maximum atom economy and a benign waste profile.

• Preparation: To a reaction vessel containing toluene (solvent), add cyclopropanecarbonyl chloride (1.0 equiv) and K4​[Fe(CN)6​] (0.2 equiv, noting that each molecule provides multiple CN equivalents).

• Catalyst Addition: Introduce 1 mol% of copper-quinoline catalyst[6].

• Thermal Activation: Heat the mixture to 80–85°C and maintain for 3 hours. Self-Validation: Use GC-MS to confirm the complete conversion of the starting material. The mild temperature prevents the formation of dimeric byproducts.

• Workup: Cool to room temperature and quench with water. The benign iron and potassium salts partition entirely into the aqueous phase. Separate the layers.

• Purification: Desolventize the organic phase under vacuum and purify via reduced-pressure distillation to yield cyclopropanecarbonyl cyanide (>90% yield, 98% purity)[6].

Conclusion

The transition from traditional cyanation to green alternatives is not merely an environmental imperative; it is a performance upgrade. While the PEG400/ZnI2 system effectively lowers the energy barrier[4], it still relies on highly toxic KCN. The K4​[Fe(CN)6​] mediated protocol represents the pinnacle of current process chemistry for acyl cyanides: it eliminates toxic feedstocks, operates under mild conditions, and delivers superior yields with an exceptionally low E-factor[6]. For drug development professionals scaling up cyclopropanecarbonyl cyanide, adopting the hexacyanoferrate route ensures both regulatory compliance and optimal synthetic efficiency.

References

• A Novel Heterogeneous Synthesis of Acyl Cyanides Catalyzed by PEG400 and Zinc Iodide.
• CN114380713B - O-methyl benzoyl cyanide synthesis method.
• Acyl cyanide. Grokipedia.
• US4143068A - Process for the preparation of acyl cyanide compounds.
• An integrated biological approach for treatment of cyanidation wastewater.
• Cyclopropanecarbonyl cyanide | 6047-92-3. Benchchem.

Sources

• 1. Acyl cyanide — Grokipedia [grokipedia.com]
• 2. Cyclopropanecarbonyl cyanide | 6047-92-3 | Benchchem [benchchem.com]
• 3. US4143068A - Process for the preparation of acyl cyanide compounds - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. CN114380713B - O-methyl benzoyl cyanide synthesis method - Google Patents [patents.google.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Cyclopropanecarbonyl Cyanide

For researchers, scientists, and professionals in drug development, the paramount importance of laboratory safety and meticulous chemical handling cannot be overstated. This guide provides an in-depth, procedural framework for the proper disposal of cyclopropanecarbonyl cyanide, a reactive and highly toxic compound. By understanding the chemical principles underpinning these procedures, you can ensure the safety of yourself, your colleagues, and the environment.

Cyclopropanecarbonyl cyanide is classified as an acyl cyanide. This functional group, which combines a carbonyl and a cyanide moiety, is highly susceptible to nucleophilic attack, particularly by water. This reactivity is central to both its synthetic utility and the hazards it presents. The primary danger associated with acyl cyanides is their propensity for rapid, exothermic hydrolysis, which liberates highly toxic hydrogen cyanide (HCN) gas.[1] Therefore, proper disposal procedures are not merely a matter of regulatory compliance but a critical safety imperative.

Understanding the Inherent Risks

Before detailing the disposal protocol, it is crucial to appreciate the specific hazards associated with cyclopropanecarbonyl cyanide:

• Extreme Toxicity: Like all cyanides, this compound is highly toxic and can be fatal if ingested, inhaled, or absorbed through the skin.[2] The cyanide ion is a potent inhibitor of cellular respiration.[3]

• Reactive Instability: Acyl cyanides react vigorously with water, and this hydrolysis is accelerated in neutral or basic conditions, leading to the formation of cyclopropanecarboxylic acid and the release of flammable and toxic hydrogen cyanide gas.[1][4][5]

• Incompatibility: This compound is incompatible with acids, which will cause a rapid and dangerous evolution of HCN gas. It is also incompatible with strong bases, oxidizing agents, and reducing agents.[6]

• Flammability: Cyclopropanecarbonyl cyanide is expected to be a flammable liquid.

Given these risks, all handling and disposal operations must be conducted within a certified chemical fume hood, with all potential ignition sources removed.

Personal Protective Equipment (PPE): A Non-Negotiable Requirement

Prior to handling cyclopropanecarbonyl cyanide, ensure the following personal protective equipment is worn:

• Gloves: Butyl rubber or other chemical-resistant gloves are mandatory. Given the high toxicity, double-gloving is strongly recommended.[1][3]

• Eye Protection: Chemical splash goggles and a face shield are essential to protect against splashes.[7]

• Lab Coat: A flame-resistant lab coat should be worn and properly fastened.

• Closed-toe Shoes: These are a standard requirement in any laboratory setting.

Disposal Protocol: A Step-by-Step Guide

The fundamental principle behind the safe disposal of cyclopropanecarbonyl cyanide is the controlled chemical conversion of the highly toxic cyanide to the significantly less toxic cyanate ion through oxidation.

Step 1: Preparation of the Neutralization Solution

• In a designated chemical fume hood, prepare a fresh solution of alkaline hypochlorite. This can be done by diluting household bleach (sodium hypochlorite, ~5-8%) with an equal volume of water and adjusting the pH to between 10 and 11 with a 1 M sodium hydroxide solution.

• The alkaline pH is critical to prevent the formation of toxic and volatile cyanogen chloride and to facilitate the desired oxidation reaction.[8]

Step 2: Controlled Addition of Cyclopropanecarbonyl Cyanide Waste

• Place the prepared alkaline hypochlorite solution in a suitable container (e.g., a large beaker or flask) within the fume hood. The volume of the neutralization solution should be in significant excess (at least 10-fold) of the volume of the cyanide waste to be treated.

• Slowly and carefully add the cyclopropanecarbonyl cyanide waste to the vigorously stirring alkaline hypochlorite solution. The slow addition is crucial to control the exothermic reaction and prevent any uncontrolled release of heat or gas.

Step 3: Reaction and Verification

• Allow the reaction mixture to stir for a minimum of 2-4 hours to ensure the complete oxidation of cyanide to cyanate. The overall reaction is: R-C(O)CN + OCl⁻ + 2OH⁻ → R-COO⁻ + CNO⁻ + Cl⁻ + H₂O

• After the initial reaction period, it is essential to test for the presence of residual cyanide. Commercially available cyanide test strips or a qualitative test, such as the Prussian blue test, can be used. If the test is positive for cyanide, add more alkaline hypochlorite solution and continue to stir for several more hours before re-testing.

Step 4: Final Disposal

• Once the absence of cyanide has been confirmed, the resulting solution, which now contains the less toxic cyanate, can be further treated. The cyanate will hydrolyze to ammonia and carbonate over time.

• Neutralize the solution to a pH between 6 and 8 with a dilute acid (e.g., 1 M hydrochloric acid). This should be done slowly and with caution, as there may be some residual unreacted hypochlorite.

• The final, neutralized solution can typically be disposed of down the drain with copious amounts of water, in accordance with local regulations. Always consult your institution's specific guidelines for aqueous waste disposal.[9]

Table 1: Summary of Disposal Workflow

Step	Action	Rationale
1	Prepare alkaline hypochlorite solution (pH 10-11).	To create the oxidizing agent and maintain a safe pH to prevent HCN and cyanogen chloride formation.
2	Slowly add cyanide waste to the stirring solution.	To control the exothermic reaction and ensure efficient mixing.
3	Allow to react for 2-4 hours and test for residual cyanide.	To ensure complete conversion of toxic cyanide to less toxic cyanate.
4	Neutralize the final solution and dispose of as aqueous waste.	To meet pH discharge requirements and follow institutional disposal protocols.

Emergency Procedures in Case of a Spill

In the event of a spill of cyclopropanecarbonyl cyanide, immediate and decisive action is required:

• Evacuate: Immediately evacuate the area and alert others in the vicinity.

• Isolate: If it is safe to do so, close the fume hood sash and restrict access to the affected area.

• Notify: Contact your institution's emergency response team or environmental health and safety office.

• Do Not Attempt to Clean Up a Large Spill: Due to the high toxicity and reactivity, only trained emergency personnel should handle significant spills.

For very small spills within a fume hood, you may be able to neutralize it in place by covering the spill with an absorbent material and then carefully adding the alkaline hypochlorite solution. All contaminated materials must then be collected and disposed of as hazardous waste.[10]

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the safe disposal of cyclopropanecarbonyl cyanide.

Caption: Disposal Workflow Diagram

References

• Acyl cyanide - Grokipedia. (n.d.).
• Hibbert, F., & Satchell, D. P. N. (1967). Acylation. Part XXII. The mechanism of hydrolysis of acyl cyanides in concentrated aqueous acid. Journal of the Chemical Society B: Physical Organic, 755-757.
• Hibbert, F., & Satchell, D. P. N. (1967). Acylation. Part XXI. Kinetics and mechanism of the hydrolysis of acyl cyanides. Journal of the Chemical Society B: Physical Organic, 568-575.

• Acetyl cyanide. (n.d.). In Wikipedia. Retrieved from [Link]

• TCI Chemicals. (2025, May 2). SAFETY DATA SHEET: Cyclopropyl Cyanide.
• Studio Q Photography. (n.d.). KCN - Potassium Cyanide Handling.
• Process Controls SalesNet. (n.d.). pH and ORP Applications - Cyanide Waste Treatment.
• University of Illinois Division of Research Safety. (2014, March 24). Cyanides.
• Stanford Environmental Health & Safety. (n.d.). Information on Cyanide Compounds.
• Sciencemadness Wiki. (2025, August 20). Proper disposal of chemicals.
• University of Windsor. (n.d.). Cyanides Storage, Handling and General Use Information.
• MIT Environmental Health & Safety. (2015, February 25). Laboratory Use of Cyanide Salts Safety Guidelines.
• University of Victoria Occupational Health, Safety and Environment. (2022, May 18). Safe Work Procedure (SWP – 005): Cyanides.
• NOAA. (n.d.). Cyanides, Inorganic - CAMEO Chemicals.

Sources

• 1. Acyl cyanide — Grokipedia [grokipedia.com]
• 2. Acetyl cyanide - Wikipedia [en.wikipedia.org]
• 3. Cyanides | Division of Research Safety | Illinois [drs.illinois.edu]
• 4. Acylation. Part XXII. The mechanism of hydrolysis of acyl cyanides in concentrated aqueous acid - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 5. Acylation. Part XXI. Kinetics and mechanism of the hydrolysis of acyl cyanides - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 6. Cyanides, Inorganic | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. ehs-apps.mit.edu [ehs-apps.mit.edu]
• 8. hanang-instrument.com [hanang-instrument.com]
• 9. Proper disposal of chemicals - Sciencemadness Wiki [sciencemadness.org]
• 10. uvic.ca [uvic.ca]